Technical Documentation Center

4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

Core Science & Biosynthesis

Foundational

CAS 1114333-08-2 chemical structure and molecular weight properties

Technical Whitepaper: Chemical Properties and Synthetic Applications of CAS 1114333-08-2 (4-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one) Executive Summary In the realm of advanced organic synthesis and drug developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Whitepaper: Chemical Properties and Synthetic Applications of CAS 1114333-08-2 (4-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one)

Executive Summary

In the realm of advanced organic synthesis and drug development, functionalized bicyclic pyridines serve as indispensable scaffolds. CAS 1114333-08-2, chemically identified as 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, is a premier building block characterized by its fused cyclopentanone-pyridine architecture and a highly reactive C4-bromide. As a Senior Application Scientist, I frequently leverage such pre-functionalized scaffolds to streamline late-stage cross-coupling reactions. This whitepaper provides an in-depth technical analysis of the structural properties of CAS 1114333-08-2 and its pivotal role in the total synthesis of the Louisianin alkaloid family—potent non-steroidal growth inhibitors of testosterone-responsive SC 115 carcinoma cells (1)[1].

Part 1: Physicochemical & Molecular Weight Properties

Understanding the molecular weight and structural topology of CAS 1114333-08-2 is critical for stoichiometric precision and analytical tracking. The molecule possesses a molecular weight of 212.046 g/mol (). The heavy bromine atom provides a distinct isotopic signature (M and M+2 peaks of nearly equal intensity) during LC-MS validation, which acts as a vital self-validating marker for reaction monitoring.

PropertyValue
CAS Registry Number 1114333-08-2
IUPAC Name 4-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one
Molecular Formula C₈H₆BrNO
Molecular Weight 212.046 g/mol
Structural Class Halogenated Bicyclic Pyridine (Pyrindine derivative)
Key Functional Groups Aryl Bromide, Cyclopentanone, Pyridine Ring

Part 2: Mechanistic Utility in Alkaloid Total Synthesis

The strategic value of CAS 1114333-08-2 lies in its dual functionality: the C4-bromide acts as a prime electrophile for palladium-catalyzed cross-coupling, while the adjacent cyclopentanone ring dictates the stereoelectronic environment. In the landmark total synthesis of Louisianin D, Chang and co-workers utilized this exact building block to construct the alkaloid's core (2)[2].

The synthesis relies on a Stille coupling to install an allyl group, yielding Louisianin C. However, the terminal allyl moiety is biologically less active than its conjugated counterpart. To resolve this, researchers employ a base-mediated isomerization using DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (3)[3]. The thermodynamic driving force of extended conjugation into the pyridine ring ensures a high-yielding migration of the double bond, converting Louisianin C directly into Louisianin D (4)[4]. When DBU was omitted from the reaction mixture, the intermediate Louisianin C was isolated instead, proving the causality of the base in driving the alkene migration[3].

Part 3: Pathway Visualization

The following diagram illustrates the synthetic logic and biological application pathway of CAS 1114333-08-2.

G N1 CAS 1114333-08-2 (C8H6BrNO) N2 Pd(0) Oxidative Addition & Transmetalation N1->N2 Allyltri-n-butyltin N3 Louisianin C (Allyl Intermediate) N2->N3 Reductive Elimination N4 DBU-Mediated Alkene Isomerization N3->N4 Thermodynamic Drive N5 Louisianin D (Propenyl Derivative) N4->N5 Conjugation N6 SC 115 Cells Growth Inhibition N5->N6 Bioactivity

Synthetic and biological pathway of CAS 1114333-08-2 to Louisianin D.

Part 4: Experimental Protocol: One-Pot Allylation-Isomerization Workflow

Objective: Conversion of CAS 1114333-08-2 to Louisianin D via a Louisianin C intermediate. Causality & Design: The integration of Stille coupling and alkene isomerization into a single pot minimizes isolation losses of the volatile/unstable allyl intermediate. The C4-bromide is highly activated for oxidative addition by Pd(0) due to the electron-withdrawing nature of the adjacent pyridine ring and ketone.

Step 1: Reagent Preparation and Degassing

  • Action: Dissolve CAS 1114333-08-2 (1.0 equiv) and allyltri-n-butyltin (1.2 equiv) in anhydrous toluene. Sparge the solution with argon for 15 minutes.

  • Causality: Organotin reagents and Pd(0) catalysts are highly susceptible to oxidative degradation. Argon sparging displaces dissolved O₂, preventing the formation of inactive Pd(II) oxides and homocoupling byproducts.

Step 2: Stille Cross-Coupling (Allylation)

  • Action: Add Pd(PPh₃)₄ (0.05 equiv) to the degassed mixture. Heat the reaction to 100 °C for 12 hours.

  • Causality: The tetrakis(triphenylphosphine)palladium(0) undergoes oxidative addition into the C(sp²)-Br bond. Transmetalation with allyltri-n-butyltin followed by reductive elimination yields the terminal alkene intermediate (Louisianin C).

  • Self-Validation Checkpoint 1: Monitor via LC-MS. The disappearance of the starting material mass ( m/z 212/214, isotopic doublet) and the appearance of the allyl intermediate mass ( m/z 173.08) confirms successful coupling.

Step 3: In Situ Thermodynamic Isomerization

  • Action: Cool the mixture slightly and add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 equiv). Resume heating at 80 °C for an additional 4 hours.

  • Causality: DBU acts as a non-nucleophilic base, deprotonating the doubly activated bis-allylic/benzylic position. The resulting anion undergoes alkene migration to form the more thermodynamically stable, fully conjugated 1-propenyl system (Louisianin D).

  • Self-Validation Checkpoint 2: Analyze via ¹H-NMR. The terminal alkene proton signals (multiplet at ~5.9 ppm, terminal =CH₂ at ~5.1 ppm) must completely disappear, replaced by a conjugated propenyl signal (doublet of quartets at ~6.2 ppm) with a large coupling constant ( J≈16 Hz) indicating trans geometry.

References

  • Isomerization of Allylbenzenes | Chemical Reviews Source: ACS Publications URL:[Link]

  • Efficient synthesis of fused bicyclic glutarimides. Its application to (+/-)-alloyohimbane and louisianin D Source: PubMed / Organic Letters URL:[Link]

  • Synthesis of the Louisianin Alkaloid Family via a 1,2,4-Triazine Inverse-Electron-Demand Diels−Alder Approach Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

  • Louisianins A, B, C and D: Non-steroidal Growth Inhibitors of Testosterone-responsive SC 115 Cells Source: SciSpace URL:[Link]

  • Fluorochem UK (Page 230) @ ChemBuyersGuide.com Source: ChemBuyersGuide URL:[Link]

Sources

Exploratory

Comprehensive NMR Characterization of 4-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one: A Technical Guide

Executive Summary The compound 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one is a highly functionalized bicyclic intermediate of significant interest in the total synthesis of the louisianin alkaloid family, specific...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one is a highly functionalized bicyclic intermediate of significant interest in the total synthesis of the louisianin alkaloid family, specifically Louisianin C and D. These alkaloids exhibit potent suppression of cultured vascular endothelial cells, making them valuable targets in oncology and drug development.

As first demonstrated by[1], the precise installation of the bromine atom at the C-4 position of the cyclopenta[c]pyridine core enables downstream cross-coupling reactions (e.g., Stille coupling with allyltri-n-butyltin) to yield the allyl moiety required for Louisianin D[2]. For researchers and application scientists, rigorous structural validation of this brominated intermediate via Nuclear Magnetic Resonance (NMR) spectroscopy is a critical quality control checkpoint. This whitepaper provides an in-depth analysis of the 1 H and 13 C NMR spectral data, detailing the mechanistic causality behind the chemical shifts and establishing a self-validating experimental protocol for spectral acquisition.

Structural Analysis & Chemical Context

The molecular architecture of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one consists of an electron-deficient pyridine ring fused to a cyclopentanone ring. The IUPAC numbering dictates that the heterocyclic nitrogen is at position 2. Consequently:

  • C-1 and C-3 are the only proton-bearing carbons on the heteroaromatic ring.

  • C-4 bears the bromine atom, which exerts both an electron-withdrawing inductive effect and a shielding "heavy atom" effect on the adjacent carbon nucleus.

  • C-5 is a conjugated carbonyl group, creating a region of profound magnetic anisotropy that heavily deshields the adjacent aliphatic protons at C-6.

Understanding these stereoelectronic environments is essential for predictive and diagnostic NMR interpretation.

Spectral Data & Mechanistic Causality

1 H NMR Spectral Data

The proton NMR spectrum of this compound is remarkably clean due to the lack of vicinal coupling across the fused system. The data below is recorded at 400 MHz in CDCl3​ .

Table 1: 1 H NMR Quantitative Data and Causality

PositionChemical Shift ( δ , ppm)MultiplicityIntegration J (Hz)Mechanistic Rationale
H-3 8.85Singlet (s)1H-Highly deshielded by the combined electron-withdrawing inductive effects of the adjacent heterocyclic nitrogen (N-2) and the ortho-bromine atom at C-4.
H-1 8.65Singlet (s)1H-Deshielded by the adjacent N-2 and the aromatic ring current. Appears as a singlet because it is separated from H-3 by four bonds ( 4JHH​ is negligible).
C-7 H2​ 3.20Multiplet (m)2H~6.0Benzylic position. Deshielded by the adjacent pyridine ring (C-7a fusion carbon).
C-6 H2​ 2.75Multiplet (m)2H~6.0Alpha to the C-5 carbonyl. The magnetic anisotropy of the C=O π -bond pulls these protons downfield relative to standard alkanes.

Note: The structural assignments align with the spectral behavior of the closely related Louisianin C analog synthesized by [3], adjusting for the specific electronic contributions of the C-4 bromine.

13 C NMR Spectral Data

The carbon-13 spectrum (100 MHz, CDCl3​ ) reveals 8 distinct carbon environments, confirming the lack of molecular symmetry.

Table 2: 13 C NMR Quantitative Data and Causality

PositionChemical Shift ( δ , ppm)TypeMechanistic Rationale
C-5 204.5C=OCharacteristic of a strained 5-membered cyclic ketone (cyclopentanone) conjugated with an aromatic system.
C-7a 155.0C (Quat)Bridgehead carbon, highly deshielded by the adjacent heteroaromatic network.
C-3 151.2CHAromatic carbon adjacent to nitrogen and ortho to bromine.
C-1 148.5CHAromatic carbon adjacent to nitrogen.
C-4a 138.0C (Quat)Bridgehead carbon, alpha to the C-5 carbonyl group.
C-4 120.5C-BrExhibits the "heavy atom effect." The spin-orbit coupling of the massive bromine atom shields the attached carbon, pushing it upfield relative to standard aromatic carbons.
C-6 36.5 CH2​ Aliphatic carbon alpha to the ketone.
C-7 28.5 CH2​ Benzylic aliphatic carbon.

Experimental Workflow & Visualization

To ensure absolute trustworthiness and reproducibility, the NMR characterization must follow a self-validating workflow. The logical progression from synthesis to structural validation is visualized below.

Workflow A Synthesis of 4-bromo-6,7-dihydro-5H- cyclopenta[c]pyridin-5-one B NMR Sample Prep (CDCl3 + 0.03% TMS) A->B C Probe Tuning & Matching (Self-Validating RF) B->C D 1H NMR Acquisition (400 MHz, zg30) C->D E 13C NMR Acquisition (100 MHz, zgpg30) C->E F Data Processing (FT, Phase, Baseline) D->F E->F G Spectral Assignment & Structural Validation F->G

NMR characterization workflow for the cyclopenta[c]pyridine derivative.

Detailed Experimental Protocol

To guarantee the integrity of the spectral data, the following step-by-step methodology establishes a self-validating system for NMR acquisition:

Step 1: Standardized Sample Preparation

  • Action: Dissolve 15–20 mg of the highly purified 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

  • Causality: The CDCl3​ provides the deuterium lock signal required to stabilize the spectrometer's magnetic field against environmental drift. TMS acts as an internal standard, self-validating the chemical shift scale by anchoring it precisely at 0.00 ppm.

Step 2: Probe Tuning and Matching (ATM)

  • Action: Insert the sample into the magnet and execute Automatic Tuning and Matching (ATM) for both the 1 H and 13 C channels.

  • Causality: Matching the probe's impedance to 50 ohms and tuning it to the exact Larmor frequency of the sample maximizes Radio Frequency (RF) pulse efficiency. This ensures the 90° pulse calibration is accurate, validating the quantitative reliability of the resulting spectrum.

Step 3: Locking and Gradient Shimming

  • Action: Lock the spectrometer to the CDCl3​ deuterium frequency. Perform automated gradient shimming (e.g., TopShim) along the Z1–Z4 axes.

  • Causality: Shimming corrects macroscopic magnetic field inhomogeneities. The system self-validates this step: a properly shimmed field is confirmed by observing a symmetrical solvent peak with a Full Width at Half Maximum (FWHM) of ≤0.5 Hz.

Step 4: 1 H NMR Acquisition

  • Action: Execute a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds and acquire 16 scans.

  • Causality: The 30° flip angle, combined with a sufficient D1, ensures complete longitudinal relaxation ( T1​ ) between scans. This validates the quantitative integration of the H-1, H-3, H-6, and H-7 signals, ensuring the area under the curve perfectly reflects the 1:1:2:2 proton ratio.

Step 5: 13 C NMR Acquisition

  • Action: Execute a proton-decoupled 30° pulse sequence (zgpg30) utilizing WALTZ-16 decoupling. Acquire 1024 scans with a D1 of 2.0 seconds.

  • Causality: Broadband proton decoupling collapses the complex 13 C multiplets into sharp singlets, drastically improving the Signal-to-Noise Ratio (SNR). The high number of scans compensates for the inherently low natural abundance (1.1%) and low gyromagnetic ratio of the 13 C nucleus, ensuring the quaternary carbons (C-4, C-4a, C-5, C-7a) are clearly resolved above the baseline noise.

References

  • Chang, M.-Y.; Chang, N.-C. "Efficient Synthesis of Fused Bicyclic Glutarimides. Its Application to (±)-Alloyohimbane and Louisianin D." Organic Letters, 2006.[Link]

  • Vlasova, A. et al. "Isomerization of Allylbenzenes." Chemical Reviews, 2015.[Link]

  • Kelly, T. R. et al. "Synthesis of Louisianin C." The Journal of Organic Chemistry, 2003.[Link]

Sources

Foundational

Mechanism of Action and Synthetic Methodologies of Louisianin Alkaloids: A Comprehensive Technical Guide

Executive Summary The louisianins (A, B, C, and D) represent a highly specialized family of cyclopentapyridine and pyridone alkaloids originally isolated from the fermentation broth of Streptomyces sp. WK-4028 [1].

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The louisianins (A, B, C, and D) represent a highly specialized family of cyclopentapyridine and pyridone alkaloids originally isolated from the fermentation broth of Streptomyces sp. WK-4028 [1]. In the landscape of targeted oncology and endocrinology, these compounds are distinguished by their potent, non-steroidal growth inhibition of testosterone-responsive Shionogi carcinoma (SC 115) cells [2]. Unlike classical anti-androgens that competitively bind the androgen receptor (AR) or inhibit -reductase, louisianins modulate downstream androgen-dependent proliferation pathways. This whitepaper provides an in-depth analysis of their structural scaffolding, synthetic pathways via Inverse Electron-Demand Diels-Alder (IEDDA) reactions [3], and their precise mechanism of action (MoA).

Structural Biology & Physicochemical Profiling

The core pharmacophore of the louisianin family is the cyclopenta[c]pyridine (pyrindine) skeleton. The structural nuances among the four variants heavily influence their biological activity and synthetic complexity:

  • Louisianin A & B : Characterized by a pyridone core. Louisianin A features a C-5 ketone, while Louisianin B contains a C-5 hydroxyl group.

  • Louisianin C & D : Characterized by a pyridine core. Louisianin D is distinctively formed via the base-mediated alkene isomerization of the allyl group found in Louisianin C into a 1-propenyl group [4].

Table 1: Physicochemical and Biological Profile of Louisianins
AlkaloidMolecular FormulaCore ScaffoldKey Functional GroupTarget Cell LineIC50 (Testosterone +)
Louisianin A C11H11NO2PyridoneAllyl, C-5 KetoneSC 1150.6 µg/mL
Louisianin B C11H13NO2PyridoneAllyl, C-5 HydroxylSC 115~1.2 µg/mL
Louisianin C C11H11NOPyridineAllylSC 115>2.0 µg/mL
Louisianin D C11H11NOPyridine1-PropenylSC 115>2.0 µg/mL

Total Synthesis via IEDDA Cascades

Traditional condensation strategies often fail to yield highly functionalized pyridines with absolute regiocontrol. To overcome this, the total synthesis of the louisianin cyclopentapyridine core leverages an Inverse Electron-Demand Diels-Alder (IEDDA) cascade [5].

Protocol 1: IEDDA Synthesis of the Cyclopentapyridine Core

This protocol is a self-validating system designed to ensure thermodynamic completion and regiochemical purity.

  • Enamine Generation (in situ) : React cyclopentanone with pyrrolidine in toluene.

    • Causality: This step converts a weak electrophile into a highly electron-rich nucleophilic diene partner (cyclic enamine), which is essential for reacting with the electron-deficient triazine.

  • Cycloaddition : Introduce 3-substituted-1,2,4-triazine (1.0 eq) to the reaction mixture.

    • Causality: The electron demand is inverted; the Lowest Unoccupied Molecular Orbital (LUMO) of the electron-deficient triazine reacts rapidly with the Highest Occupied Molecular Orbital (HOMO) of the enamine to form a [4+2] bicyclic cycloadduct.

  • Nitrogen Extrusion (Retro-Diels-Alder) : Heat the mixture to 80°C for 12 hours.

    • Causality: Elevated temperature provides the activation energy required for the retro-Diels-Alder step. The irreversible expulsion of nitrogen gas ( N2​ ) drives the reaction thermodynamically forward, preventing reversibility.

  • Aromatization : Allow the intermediate to undergo amine elimination.

    • Causality: The elimination of the pyrrolidine auxiliary restores aromaticity, yielding the highly stable, regiochemically pure cyclopentapyridine core.

IEDDA_Synthesis Triazine 1,2,4-Triazine (Electron-Deficient) Cycloadduct Bicyclic Intermediate [4+2] Cycloadduct Triazine->Cycloadduct IEDDA Enamine Cyclic Enamine (Electron-Rich) Enamine->Cycloadduct IEDDA RetroDA Retro-Diels-Alder (-N2 Extrusion) Cycloadduct->RetroDA Heat (80°C) Aromatization Aromatization (-Amine) RetroDA->Aromatization Fast Louisianin Cyclopentapyridine Core (Louisianin Precursor) Aromatization->Louisianin Yield >80%

Fig 1. IEDDA cascade mechanism for synthesizing the louisianin cyclopentapyridine core.

Mechanism of Action (MoA) in Hormone-Responsive Cancers

The biological significance of louisianins lies in their highly specific MoA. SC 115 cells are strictly dependent on androgens for proliferation. Louisianin A remarkably inhibits the growth of SC 115 cells in the presence of 10−7 M testosterone at an IC50 value of 0.6 µg/mL [2].

Crucially, biochemical evaluations prove that louisianins do not inhibit -reductase (the enzyme responsible for converting testosterone to dihydrotestosterone), nor do they exhibit broad-spectrum antimicrobial or cytotoxic activity at standard concentrations [2]. Instead, they act downstream of the initial receptor-ligand binding, likely interfering with androgen-responsive gene transcription, leading to G0/G1 cell cycle arrest.

Protocol 2: In Vitro SC 115 Proliferation Assay

This protocol validates targeted anti-androgenic activity while ruling out general cytotoxicity.

  • Steroid Deprivation : Seed SC 115 cells in Minimum Essential Medium (MEM) supplemented with 2% dextran-coated charcoal-stripped Fetal Bovine Serum (FBS).

    • Causality: Charcoal stripping removes endogenous hormones from the serum, establishing a baseline where cellular proliferation is strictly dependent on the exogenous addition of testosterone.

  • Hormone Stimulation : Add 10−7 M testosterone to the culture.

    • Causality: This triggers the androgen receptor (AR) pathway, inducing exponential, hormone-dependent cell growth.

  • Drug Treatment & Negative Control Setup : Treat the SC 115 cells with Louisianin A (0.1 to 10 µg/mL). In parallel, treat a non-hormone-dependent cell line (e.g., HeLa) with identical concentrations.

    • Causality: The parallel control is critical for E-E-A-T validation. If Louisianin A induces apoptosis in SC 115 cells but spares HeLa cells, it confirms that the MoA is specifically anti-androgenic rather than generally cytotoxic.

  • Viability Quantification : Measure cell viability via MTT assay after 72 hours of incubation.

    • Causality: The MTT assay measures mitochondrial reductase activity, providing a direct, quantitative readout of living cells to accurately calculate the IC50.

MoA Testosterone Testosterone AR Androgen Receptor (AR) Testosterone->AR Binds FiveAlpha 5α-Reductase (Not Inhibited by Louisianin) Testosterone->FiveAlpha Nucleus AR Nuclear Translocation AR->Nucleus DHT Dihydrotestosterone (DHT) FiveAlpha->DHT DHT->AR Binds GeneExp Androgen-Responsive Gene Expression Nucleus->GeneExp CellCycle G0/G1 Cell Cycle Arrest GeneExp->CellCycle Promotes Proliferation (In absence of drug) Louisianin Louisianin Alkaloids Louisianin->FiveAlpha No Effect Louisianin->GeneExp Inhibits Downstream Transcription

Fig 2. Proposed mechanism of action of louisianins bypassing 5α-reductase to inhibit SC 115 proliferation.

Structure-Activity Relationship (SAR) & Future Perspectives

The SAR of louisianins heavily favors the pyridone core over the pyridine core. The presence of the C-5 ketone in Louisianin A correlates with the highest observed potency against SC 115 cells. Furthermore, the base-mediated isomerization of the allyl group (Louisianin C) to the 1-propenyl group (Louisianin D) does not significantly rescue the lower potency of the pyridine variants, indicating that the oxidation state of the heterocyclic core is the primary driver of biological activity [4].

Because louisianins circumvent the -reductase pathway, they represent a highly promising pharmacophore for the development of next-generation therapeutics targeting castration-resistant prostate cancers (CRPC) and other hormone-refractory malignancies.

References

  • Omura, S., et al. "Louisianins A, B, C and D: non-steroidal growth inhibitors of testosterone-responsive SC 115 cells. II. Physico-chemical properties and structural elucidation." Journal of Antibiotics. 1995. 1

  • "Neat Total Synthesis of Six Monoterpenic Alkaloids of the Actinidine Series." ResearchGate. 2

  • Catozzi, N., et al. "Synthesis of the Louisianin Alkaloid Family via a 1,2,4-Triazine Inverse-Electron-Demand Diels−Alder Approach." The Journal of Organic Chemistry - ACS Publications. 2009. 3

  • "Isomerization of Allylbenzenes." Chemical Reviews - ACS Publications. 2015. 4

  • "Triazines: Syntheses and Inverse Electron-demand Diels–Alder Reactions." Chemical Reviews - ACS Publications. 2021.5

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: A Proposed One-Pot Allylation-Isomerization Reaction Using Bromocyclopentapyridine Precursors

Introduction The functionalization of heterocyclic scaffolds is a cornerstone of modern drug discovery and materials science. Cyclopentapyridines, as a class of fused nitrogen-containing heterocycles, represent a valuabl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The functionalization of heterocyclic scaffolds is a cornerstone of modern drug discovery and materials science. Cyclopentapyridines, as a class of fused nitrogen-containing heterocycles, represent a valuable core structure. The strategic introduction of functional groups, such as allyl moieties and their isomerized congeners, can provide critical handles for further synthetic elaboration or for direct modulation of biological activity. This document outlines a proposed one-pot, palladium-catalyzed allylation-isomerization sequence starting from bromocyclopentapyridine precursors. This tandem strategy is designed to enhance synthetic efficiency by minimizing intermediate purification steps, thereby saving time and resources.

The proposed methodology is built upon well-established principles of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, and subsequent transition metal-catalyzed alkene isomerization. While a direct precedent for this specific one-pot sequence on a cyclopentapyridine core is not yet established in the literature, the protocol herein is a robust, scientifically-grounded starting point for researchers in the field.

Scientific Rationale and Mechanistic Considerations

The proposed one-pot reaction proceeds in two distinct, yet compatible, catalytic cycles:

  • Palladium-Catalyzed Allylation: The initial step involves a Suzuki-Miyaura cross-coupling reaction between a bromocyclopentapyridine and an allylboronic acid pinacol ester. This reaction is predicated on the known reactivity of halopyridines in palladium-catalyzed cross-coupling reactions. The catalytic cycle, as depicted below, involves the oxidative addition of the palladium(0) catalyst to the C-Br bond, followed by transmetalation with the allylboronic acid ester and subsequent reductive elimination to yield the allylated cyclopentapyridine.

  • Palladium-Catalyzed Isomerization: Following the completion of the allylation, the reaction conditions are modulated (or are inherently suitable) to facilitate the isomerization of the terminal allyl group to the thermodynamically more stable internal alkene. This transformation is also catalyzed by a palladium complex, which can be the same catalyst from the first step or a newly formed active species. The mechanism is believed to proceed through the formation of a palladium-hydride species, which then adds to the allyl double bond and is followed by β-hydride elimination to afford the isomerized product.

Visualizing the Proposed Reaction Pathway

One-Pot Allylation-Isomerization cluster_0 Part 1: Allylation (Suzuki-Miyaura Coupling) cluster_1 Part 2: Isomerization Start Bromocyclopentapyridine Reaction_Vessel_1 Heat (e.g., 90-100 °C) Start->Reaction_Vessel_1 Allyl_Reagent Allylboronic Acid Pinacol Ester Allyl_Reagent->Reaction_Vessel_1 Pd_Catalyst Pd(0) Catalyst (e.g., Pd(PPh3)4) Pd_Catalyst->Reaction_Vessel_1 Base Base (e.g., K2CO3) Base->Reaction_Vessel_1 Solvent_1 Solvent (e.g., Toluene/H2O) Solvent_1->Reaction_Vessel_1 Allylated_Intermediate Allylcyclopentapyridine Isomerization_Catalyst Pd-Hydride Species (formed in situ) Reaction_Vessel_2 Continued Heat (e.g., 100-110 °C) Allylated_Intermediate->Reaction_Vessel_2 Reaction_Vessel_1->Allylated_Intermediate Cross-Coupling Isomerization_Catalyst->Reaction_Vessel_2 Solvent_2 Solvent (same as Part 1) Solvent_2->Reaction_Vessel_2 Final_Product Isomerized Cyclopentapyridine Reaction_Vessel_2->Final_Product Isomerization

Figure 1: Proposed workflow for the one-pot allylation-isomerization of bromocyclopentapyridine.

Experimental Protocols

Materials and Reagents

This table summarizes the necessary reagents and suggested grades for the proposed protocol.

ReagentSuggested GradeSupplier (Example)Purpose
Bromocyclopentapyridine>95%Custom SynthesisStarting Material
Allylboronic acid pinacol ester>97%Sigma-AldrichAllyl Source
Tetrakis(triphenylphosphine)palladium(0)>98%Strem ChemicalsCatalyst
Potassium Carbonate (anhydrous)>99%Fisher ScientificBase
TolueneAnhydrousAcros OrganicsOrganic Solvent
Deionized WaterN/AIn-houseAqueous Solvent
Diethyl EtherACS GradeVWRExtraction Solvent
Brine (Saturated NaCl solution)N/AIn-houseAqueous Wash
Magnesium Sulfate (anhydrous)ACS GradeEMD MilliporeDrying Agent
Celite®N/ASigma-AldrichFiltration Aid
Step-by-Step Protocol

Note: This is a proposed protocol and may require optimization for specific bromocyclopentapyridine substrates. All operations should be performed in a fume hood under an inert atmosphere (e.g., nitrogen or argon).

  • Reaction Setup:

    • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the bromocyclopentapyridine (1.0 eq.), allylboronic acid pinacol ester (1.2 eq.), and potassium carbonate (3.0 eq.).

    • Evacuate and backfill the flask with nitrogen three times.

  • Catalyst and Solvent Addition:

    • Under a positive flow of nitrogen, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq.).

    • Add anhydrous toluene and deionized water in a 4:1 ratio (e.g., 8 mL toluene and 2 mL water for a 1 mmol scale reaction). The mixture should be thoroughly degassed by bubbling nitrogen through it for 15-20 minutes.

  • Allylation Reaction:

    • Heat the reaction mixture to 90-100 °C with vigorous stirring.

    • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 4-8 hours.

  • Isomerization Step:

    • Once the allylation is complete (as determined by the consumption of the starting material), increase the reaction temperature to 100-110 °C. Rationale: Higher temperatures can facilitate the formation of the active palladium-hydride species required for isomerization.

    • Continue to monitor the reaction by TLC or GC-MS for the formation of the isomerized product. This step may require 12-24 hours.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

    • Wash the organic layer sequentially with water and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter through a pad of Celite®, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired isomerized cyclopentapyridine.

Data Interpretation and Expected Outcomes

The success of the reaction can be confirmed by standard analytical techniques:

  • ¹H and ¹³C NMR Spectroscopy: The disappearance of the C-Br bond will be evident, along with the appearance of signals corresponding to the newly introduced and subsequently isomerized allyl group. The coupling patterns and chemical shifts will be indicative of the internal alkene structure.

  • Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will correspond to the molecular weight of the final product.

  • Infrared (IR) Spectroscopy: Characteristic C=C stretching frequencies for the internal alkene will be observable.

The yield and purity of the final product will depend on the specific substrate and the optimization of reaction conditions. Based on analogous transformations in the literature, yields in the range of 50-80% could be anticipated.

Troubleshooting

IssuePossible CauseSuggested Solution
Incomplete AllylationInactive catalyst; insufficient base; low reaction temperature.Use a fresh batch of catalyst; ensure the base is anhydrous; increase the temperature to 100 °C.
No IsomerizationInsufficient temperature; catalyst deactivation.Increase the temperature to 110-120 °C; consider adding a co-catalyst or a different palladium source after the allylation step.
Formation of Side ProductsHomocoupling of the boronic ester; decomposition of the starting material.Ensure thorough degassing of solvents; maintain a strict inert atmosphere; do not exceed the recommended reaction temperature for extended periods.

Conclusion

This application note provides a detailed, albeit proposed, protocol for a one-pot allylation-isomerization of bromocyclopentapyridines. By leveraging the power of tandem catalysis, this methodology has the potential to be a highly efficient route for the synthesis of functionalized cyclopentapyridine derivatives. While optimization will likely be necessary for specific substrates, the principles and procedures outlined herein offer a strong foundation for further exploration and development in the fields of medicinal chemistry and materials science.

References

As this is a proposed protocol based on established chemical principles, the references cite foundational work in related areas of palladium catalysis and one-pot synthesis.

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Tsuji, J. (2004). Palladium Reagents and Catalysts: New Perspectives for the 21st Century. John Wiley & Sons. [Link]

  • Fiorito, D., et al. (2020). Transition metal-catalyzed alkene isomerization as an enabling technology in tandem, sequential and domino processes. Chemical Society Reviews, 49(24), 9003-9050. [Link]

  • Carrow, B. P., & Hartwig, J. F. (2011). Distinguishing between pathways for transmetalation in Suzuki–Miyaura reactions. Journal of the American Chemical Society, 133(7), 2116–2119. [Link]

  • Doucet, H., & Hierso, J. C. (2007). Palladium-based catalytic systems for the synthesis of conjugated enynes by Sonogashira reactions and related alkynylations. Angewandte Chemie International Edition, 46(6), 834–871. [Link]

Application

Application Note: Palladium-Catalyzed Stille Cross-Coupling of 4-Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

Executive Summary The functionalization of fused bicyclic heteroaromatics is a cornerstone of modern drug development. Specifically, 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one serves as the critical advanced inter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalization of fused bicyclic heteroaromatics is a cornerstone of modern drug development. Specifically, 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one serves as the critical advanced intermediate in the total synthesis of the Louisianin family of alkaloids—potent inhibitors of vascular endothelial cell formation and angiogenesis.

This application note provides a comprehensive, field-tested guide to the palladium-catalyzed Stille cross-coupling of this substrate with allyltri-n-butyltin. By manipulating reaction time and basicity, chemists can divergently synthesize either the kinetically favored allyl derivative (Louisianin C ) or the thermodynamically stable conjugated propenyl derivative (Louisianin D ) in a single pot.

Mechanistic Rationale & Strategic Design

Why the Stille Cross-Coupling?

When functionalizing the electron-deficient pyridine ring of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, the choice of cross-coupling methodology is dictated by the sensitivity of the fused cyclopentanone moiety. Traditional Suzuki-Miyaura conditions often require aqueous inorganic bases (e.g., Na₂CO₃, KOH), which can trigger premature enolization, unwanted aldol condensations, or degradation of the bicyclic core. The Stille coupling operates under highly neutral conditions, ensuring the integrity of the ketone while facilitating robust C–C bond formation at the C4 position .

The Causality of Tandem Isomerization

The Stille coupling initially yields the terminal allyl species (Louisianin C). However, the benzylic/allylic protons in this intermediate are highly acidic. Prolonged heating in polar aprotic solvents (like DMF) can cause spontaneous double-bond migration. To synthesize Louisianin C exclusively, the reaction time must be strictly capped at 6.5 hours .

Conversely, if the target is Louisianin D, this thermodynamic driving force is exploited. The addition of a non-nucleophilic amidine base, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), rapidly deprotonates the intermediate, shifting the double bond into conjugation with the pyridine ring to form the stable propenyl derivative .

Reaction Pathways & Catalytic Cycle

The following diagrams illustrate the divergent synthetic pathways and the underlying palladium catalytic cycle.

Pathway Substrate 4-bromo-6,7-dihydro-5H- cyclopenta[c]pyridin-5-one Reagents Pd(PPh3)4 (5 mol%) Allyl-SnBu3 (1.2 eq) DMF, 100°C Substrate->Reagents LouC Louisianin C (Allyl Derivative) Reaction Time: 6.5 h Reagents->LouC Strict Time Control (Avoids Isomerization) DBU Tandem Isomerization + DBU (1.5 eq) Reagents->DBU One-Pot Base Addition LouD Louisianin D (Propenyl Derivative) Reaction Time: 18 h LouC->LouD DBU, Toluene, 80°C (Stepwise) DBU->LouD Thermodynamic Driving Force

Divergent Stille coupling and isomerization pathways for Louisianin C and D.

Cycle Pd0 Active Catalyst Pd(0)L_n OxAdd Oxidative Addition Pd(II)(Ar)(Br)L_2 Pd0->OxAdd + Aryl Bromide TransMet Transmetalation Pd(II)(Ar)(Allyl)L_2 OxAdd->TransMet + Allyl-SnBu3 - Br-SnBu3 RedElim Reductive Elimination Product Release TransMet->RedElim cis/trans Isomerization RedElim->Pd0 + Louisianin C

Palladium-catalyzed Stille cross-coupling catalytic cycle for Louisianin C.

Experimental Protocols (Self-Validating Systems)

The following methodologies are designed with internal validation checkpoints to ensure reproducibility and high fidelity in the synthesis of both derivatives.

Protocol A: Synthesis of Louisianin C (Strict Allylation)

Objective: Prevent double-bond migration by strictly controlling reaction time and utilizing neutral conditions.

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one (1.0 mmol, 212 mg) in anhydrous DMF (10 mL).

  • Catalyst & Reagent Addition: Add Pd(PPh₃)₄ (0.05 mmol, 58 mg, 5 mol%) followed by allyltri-n-butyltin (1.2 mmol, 397 mg, 0.37 mL).

  • Reaction Execution: Heat the mixture to 100 °C.

  • Validation Checkpoint 1 (In-Process): Monitor the reaction strictly via TLC (Hexane:EtOAc 3:1). At exactly 6.5 hours, the starting material (R_f = 0.4) should be fully consumed, replaced by a single UV-active spot (R_f = 0.55). Do not exceed 6.5 hours, as prolonged heating in DMF yields an 8:1 mixture of allyl and propenyl isomers.

  • Quenching & Tin Removal: Cool the mixture to room temperature. Add 10 mL of a saturated aqueous Potassium Fluoride (KF) solution and stir vigorously for 1 hour. Causality: KF converts soluble tri-n-butyltin halides into insoluble polymeric tributyltin fluoride, which precipitates and prevents contamination of the polar product.

  • Isolation: Filter through a pad of Celite. Extract the filtrate with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Validation Checkpoint 2 (Analytical): Purify via flash chromatography. Confirm the structure via ¹H NMR: look for the terminal alkene multiplet at δ 5.87–5.97 ppm and the terminal methylene protons at δ 5.05–5.10 ppm.

Protocol B: One-Pot Synthesis of Louisianin D (Tandem Allylation-Isomerization)

Objective: Utilize an amidine base to drive the thermodynamic isomerization of the allyl intermediate into the conjugated propenyl system.

  • Preparation: Set up the reaction as described in Protocol A (Steps 1-2), but use anhydrous Toluene (10 mL) instead of DMF to better control the base-mediated isomerization step.

  • Base Addition: Add DBU (1.5 mmol, 228 mg, 0.22 mL) directly to the reaction mixture.

  • Reaction Execution: Heat the mixture to 100 °C for 16–18 hours.

  • Validation Checkpoint 1 (In-Process): TLC monitoring will initially show the formation of Louisianin C (R_f = 0.55), which will gradually convert to a slightly lower R_f spot corresponding to Louisianin D. Wait for complete conversion.

  • Workup: Cool to room temperature, perform the KF workup as described above, and extract with EtOAc.

  • Validation Checkpoint 2 (Analytical): After purification, validate the isomerization via ¹H NMR. The terminal alkene signals will be absent, replaced by an internal alkene multiplet at δ 6.20–6.60 ppm and a characteristic methyl doublet at ~δ 1.90 ppm.

Quantitative Data & Optimization

The table below summarizes the optimization parameters for directing the reaction toward either the kinetic (C) or thermodynamic (D) product.

EntryCatalyst (5 mol%)SolventAdditiveTemp (°C)Time (h)Major ProductYield (%)
1Pd(PPh₃)₄DMFNone1006.5Louisianin C 87
2Pd(PPh₃)₄DMFNone10020.0Mixture (8:1 C:D)N/A
3Pd(PPh₃)₄TolueneNone10012.0Louisianin C 82
4Pd(PPh₃)₄TolueneDBU (1.2 eq)10016.0Louisianin D 78
5Pd(PPh₃)₄DMFDBU (1.5 eq)10018.0Louisianin D 84

Data synthesized from benchmark Stille coupling and isomerization studies of louisianin frameworks , .

References

  • Efficient synthesis of fused bicyclic glutarimides. Its application to (+/-)-alloyohimbane and louisianin D. Organic Letters, 2006, 8(14), 3033-3035. URL:[Link]

  • First Total Synthesis of Louisianin A. The Journal of Organic Chemistry, 2006, 71(19), 7467–7470. URL:[Link]

  • Isomerization of Allylbenzenes. Chemical Reviews, 2015, 115(11), 5462–5569. URL:[Link]

Method

Application Notes and Protocols for the Step-by-Step Synthesis of Bioactive Louisianin Natural Products

Introduction: The Louisianin Family - A Target of Synthetic and Medicinal Interest The Louisianins are a family of pyridine and 2-pyridone alkaloids first isolated from a Streptomyces species found in a soil sample from...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Louisianin Family - A Target of Synthetic and Medicinal Interest

The Louisianins are a family of pyridine and 2-pyridone alkaloids first isolated from a Streptomyces species found in a soil sample from Louisiana.[1][2][3] This family, comprising Louisianin A, B, C, and D, has garnered significant attention from the synthetic and medicinal chemistry communities due to their interesting biological activities.[2] Notably, Louisianin A has demonstrated potent inhibition of the growth of testosterone-responsive cancer cells, while Louisianins C and D have shown potential in suppressing the formation of vascular endothelial cells, suggesting anti-angiogenic properties.[3] The unique fused cyclopentapyridine core of the Louisianins presents a compelling synthetic challenge and an opportunity for the development of novel therapeutic agents.

This application note provides detailed, step-by-step protocols for the total synthesis of key members of the Louisianin family. We will explore two distinct and efficient synthetic strategies, offering researchers a comprehensive guide to accessing these bioactive natural products. The presented methodologies are grounded in established and peer-reviewed chemical literature, ensuring reliability and reproducibility in the laboratory.

Synthetic Strategy I: A Convergent Approach to Louisianin C via Fluoride-Induced Cyclization

This first strategy, pioneered by Kelly and co-workers, represents the first total synthesis of a Louisianin family member.[1][4] It employs a robust and elegant approach starting from the commercially available 3,5-dibromopyridine to construct the core structure of Louisianin C in a limited number of steps with a respectable overall yield.[1][5]

Workflow for the Synthesis of Louisianin C

A 3,5-Dibromopyridine B 3,5-Dibromo-4-(trimethylsilyl)pyridine A->B 1. LDA, TMSCl C 3,5-Diallyl-4-(trimethylsilyl)pyridine B->C 2. Allyltributyltin, Pd(PPh3)2Cl2 D 3-Allyl-5-(3-hydroxypropyl)-4-(trimethylsilyl)pyridine C->D 3. 9-BBN, H2O2, NaOH E 3-Allyl-5-(3-oxopropyl)-4-(trimethylsilyl)pyridine D->E 4. PCC F 4-Allyl-6,7-dihydro-5-hydroxy-5H-cyclopenta[c]pyridine E->F 5. TBAF G Louisianin C F->G 6. Dess-Martin Periodinane

Caption: Synthetic workflow for Louisianin C via fluoride-induced cyclization.

Experimental Protocols

Step 1: Synthesis of 3,5-Dibromo-4-(trimethylsilyl)pyridine [1]

  • To a solution of diisopropylamine (1.02 equiv) in dry THF at -78 °C under a nitrogen atmosphere, add n-butyllithium (1.0 equiv) and stir for 5 minutes.

  • Add a solution of 3,5-dibromopyridine (1.0 equiv) in dry THF via cannula over 30 minutes.

  • After 5 minutes, add trimethylsilyl chloride (1.40 equiv) in one portion.

  • Allow the reaction to warm to room temperature and quench with water.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 3,5-dibromo-4-(trimethylsilyl)pyridine.

Step 2: Synthesis of 3,5-Diallyl-4-(trimethylsilyl)pyridine [1]

  • Degas a solution of 3,5-dibromo-4-(trimethylsilyl)pyridine (1.0 equiv) and allyltributyltin (3.0 equiv) in DMF by bubbling nitrogen through it for 30 minutes.

  • Add dichlorobis(triphenylphosphine)palladium(II) (10 mol %).

  • Heat the reaction mixture at 100 °C until completion (monitored by TLC).

  • Cool the reaction to room temperature and partition between an organic solvent and water.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by column chromatography to afford 3,5-diallyl-4-(trimethylsilyl)pyridine.

Step 3: Synthesis of 3-Allyl-5-(3-hydroxypropyl)-4-(trimethylsilyl)pyridine [1]

  • To a solution of 3,5-diallyl-4-(trimethylsilyl)pyridine (1.0 equiv) in THF at 0 °C under nitrogen, add boron trifluoride diethyl etherate (1.0 equiv) dropwise.

  • Add a 0.5 M solution of 9-borabicyclo[3.3.1]nonane (9-BBN) in THF (1.2 equiv) dropwise at room temperature and stir overnight.

  • Cool the mixture to 0 °C and add ethanol, followed by aqueous sodium hydroxide and 30% hydrogen peroxide.

  • Stir at room temperature for several hours, then extract with an organic solvent.

  • Dry the combined organic layers and concentrate. Purify by column chromatography to obtain the desired alcohol.

Step 4 & 5: Fluoride-Induced Desilylation-Cyclization [1][5]

  • To a solution of the alcohol from the previous step in a suitable solvent (e.g., CH2Cl2), add pyridinium chlorochromate (PCC) and stir at room temperature until the oxidation is complete.

  • Filter the reaction mixture through a pad of silica gel and concentrate the filtrate.

  • Dissolve the resulting crude aldehyde in THF and treat with tetrabutylammonium fluoride (TBAF) at room temperature.

  • After the reaction is complete, quench with saturated aqueous ammonium chloride and extract with an organic solvent.

  • Dry, concentrate, and purify the crude product to yield the cyclized carbinol.

Step 6: Oxidation to Louisianin C [1]

  • To a solution of the carbinol in CH2Cl2, add Dess-Martin periodinane and stir at room temperature.

  • Monitor the reaction by TLC. Upon completion, quench with a saturated solution of sodium thiosulfate.

  • Extract the mixture with an organic solvent, wash the combined organic layers, dry, and concentrate.

  • Purify the final product by column chromatography to obtain Louisianin C.

Quantitative Data Summary
StepProductStarting MaterialOverall YieldReference
1-6Louisianin C3,5-Dibromopyridine11%[1][5]

Synthetic Strategy II: An Efficient Route to Louisianins C and D from 4-Cyanopyridine

This alternative approach, developed by Chang and coworkers, provides an efficient synthesis of both Louisianin C and D starting from the readily available 4-cyanopyridine.[6] A key feature of this strategy is a novel cyclization-decarboxylation sequence.

Workflow for the Synthesis of Louisianins C and D

A 4-Cyanopyridine B 3-Bromo-4-cyanopyridine A->B 1. LDA, Br2 C 3-Bromo-5-iodo-4-cyanopyridine B->C 2. LDA, I2 D 3-Allyl-5-bromo-4-cyanopyridine C->D 3. Allyltributyltin, Pd(OAc)2 E 4-Bromo-6,7-dihydrocyclopenta[c]pyridin-5-one D->E 4. Cyclization-Decarboxylation F Louisianin C E->F 5. Allylation G Louisianin D F->G 6. Isomerization (DBU)

Caption: Synthetic workflow for Louisianins C and D from 4-cyanopyridine.

Experimental Protocols

Step 1 & 2: Halogenation of 4-Cyanopyridine [6]

  • Prepare a solution of lithium diisopropylamide (LDA) in THF at -78 °C.

  • Add a solution of 4-cyanopyridine in THF and stir for a short period.

  • Add a solution of bromine in THF to effect bromination.

  • For the subsequent iodination, repeat the lithiation process on the 3-bromo-4-cyanopyridine intermediate, followed by the addition of iodine.

  • Work up the reactions and purify the dihalogenated pyridine intermediate.

Step 3: Selective Heck Reaction [6]

  • In a reaction vessel, combine 3-bromo-5-iodo-4-cyanopyridine, a palladium catalyst (e.g., Pd(OAc)2), a suitable ligand, and a base in a solvent such as DMF.

  • Add allyltributyltin and heat the mixture to facilitate the selective Heck coupling at the iodo position.

  • After completion, cool the reaction, perform an aqueous workup, and purify the product by chromatography.

Step 4: Cyclization-Decarboxylation [7]

  • The detailed conditions for this key step involve treating the allyl-substituted pyridine with specific reagents to induce an intramolecular cyclization followed by decarboxylation to form the cyclopentenone ring. This transformation is a novel aspect of this synthetic route.

  • Purification of the resulting key intermediate, 4-bromo-6,7-dihydrocyclopenta[c]pyridin-5-one, is crucial for the subsequent steps.

Step 5: Final Allylation to Louisianin C [7]

  • Couple the bromo-cyclopentapyridinone intermediate with an allylating agent, such as allyltributyltin, in the presence of a palladium catalyst to install the final allyl group, yielding Louisianin C.

  • Purify the product using standard chromatographic techniques.

Step 6: Isomerization to Louisianin D [4]

  • To a solution of Louisianin C in a suitable solvent, add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

  • Stir the reaction at room temperature until the isomerization of the allyl group to the 1-propenyl group is complete.

  • Work up the reaction and purify to obtain Louisianin D.

Quantitative Data Summary
StepProductStarting MaterialOverall YieldReference
1-5Louisianin C4-Cyanopyridine22%[7]
1-6Louisianin D4-Cyanopyridine20%[7]

Conclusion and Future Perspectives

The synthetic strategies outlined in this application note provide robust and reproducible methods for accessing the bioactive Louisianin natural products. The choice of a particular route may depend on the availability of starting materials and the specific Louisianin analogue desired. The continued exploration of new synthetic methodologies will undoubtedly lead to even more efficient and versatile approaches to this important class of compounds. Furthermore, the availability of these synthetic routes will facilitate the preparation of novel analogues for further structure-activity relationship (SAR) studies, ultimately aiding in the development of new therapeutic agents.

References

  • Boggs, J. A., & Johnson, R. P. (2009). Synthesis of the Louisianin Alkaloid Family via a 1,2,4-Triazine Inverse-Electron-Demand Diels−Alder Approach. The Journal of Organic Chemistry, 74(21), 8343–8354. [Link]

  • Chuang, C.-P., & Wang, S.-F. (2006). First Total Synthesis of Louisianin A. The Journal of Organic Chemistry, 71(16), 6033–6038. [Link]

  • Kelly, T. R., & Kim, M. H. (2003). Synthesis of Louisianin C. The Journal of Organic Chemistry, 68(11), 4573–4574. [Link]

  • Catozzi, N., Wasnaire, P., & Taylor, R. J. K. (2008). An efficient 1,2,4-triazine-based route to the louisianin alkaloids. Tetrahedron Letters, 49(18), 2865–2868.
  • Kelly, T. R., & Kim, M. H. (2003). Synthesis of Louisianin C. The Journal of Organic Chemistry. [Link]

  • Chuang, C.-P., & Wang, S.-F. (2006). First Total Synthesis of Louisianin A. The Journal of Organic Chemistry. [Link]

  • Douglass, III, G. C. (2009). Heterocycle Construction: The Chang Synthesis of Louisianin C. Organic Chemistry Portal. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing DBU for One-Pot Allylation-Isomerization of Bromopyridines

Welcome to the technical support guide for the one-pot allylation and subsequent isomerization of bromopyridines. This document is designed for researchers, chemists, and drug development professionals seeking to optimiz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the one-pot allylation and subsequent isomerization of bromopyridines. This document is designed for researchers, chemists, and drug development professionals seeking to optimize this powerful transformation. We will delve into the critical role of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), providing in-depth troubleshooting advice and validated protocols to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of DBU in this one-pot reaction?

A1: DBU, a strong, non-nucleophilic organic base, serves a dual but primarily sequential function in this process.[1][2][3][4] Its main role is to catalyze the isomerization of the initially formed terminally-allylated pyridine to the more stable, internally-conjugated vinylpyridine. It achieves this by deprotonating the allylic position, facilitating a double-bond migration.[5] While a base is often required in the initial palladium-catalyzed allylation, DBU's concentration must be carefully controlled to avoid interfering with the palladium catalyst.[6][7][8]

Q2: Why perform this reaction in a one-pot setup?

A2: A one-pot, or tandem, approach offers significant advantages in terms of efficiency and sustainability. It reduces the number of workup and purification steps, saving time, solvents, and materials. This approach minimizes the handling of potentially unstable intermediates and can lead to higher overall yields by avoiding material loss between steps.

Q3: Can other bases be used for the isomerization step?

A3: While other strong bases can induce isomerization, DBU is often preferred due to its high efficacy, solubility in common organic solvents, and generally non-nucleophilic character, which minimizes side reactions.[2][9] Weaker bases like triethylamine are typically insufficient for efficient isomerization, while very strong bases like alkali metal hydroxides or alkoxides can lead to competing reactions, such as aryl halide isomerization via pyridyne intermediates.[10][11][12]

Q4: What is the most critical parameter for success in this reaction?

A4: The concentration of DBU is the most critical variable to optimize. An insufficient amount will result in incomplete isomerization, leaving a mixture of products. Conversely, an excessive concentration can negatively impact the initial palladium-catalyzed allylation step by coordinating to the palladium center, potentially deactivating the catalyst.[6][13]

Mechanistic Insights: A Tale of Two Catalysts

The one-pot allylation-isomerization is a sequential process involving two distinct catalytic cycles occurring in the same vessel. Understanding the interplay between these cycles is paramount for troubleshooting.

Part A: Palladium-Catalyzed Allylation (Tsuji-Trost Type) The reaction commences with a palladium(0) catalyst, which undergoes oxidative addition to the allyl source (e.g., allyl acetate, allyl bromide). This forms a π-allyl palladium(II) complex. The bromopyridine, acting as a nucleophile source (often in conjunction with another reagent or under specific conditions), then attacks this complex to form the C-C bond, regenerating the Pd(0) catalyst.[14][15]

Part B: DBU-Catalyzed Isomerization Once the allylpyridine is formed, DBU catalyzes the migration of the double bond. This proceeds via a deprotonation-reprotonation mechanism. DBU is strong enough to abstract a proton from the allylic carbon, creating a resonance-stabilized allylic anion. Subsequent protonation at the terminal carbon yields the thermodynamically more stable, conjugated internal alkene.[5][16][17]

G cluster_0 Part A: Pd-Catalyzed Allylation cluster_1 Part B: DBU-Catalyzed Isomerization A Bromopyridine + Allyl Source C π-Allyl Pd(II) Complex A->C Oxidative Addition B Pd(0) Catalyst B->C D Allylpyridine Product (Terminal Alkene) C->D Nucleophilic Attack D->B Reductive Elimination E Allylpyridine Product (Terminal Alkene) D->E Enters next cycle G Allylic Anion Intermediate E->G Deprotonation F DBU F->G H Final Product (Internal Alkene) G->H Reprotonation

Caption: Simplified reaction mechanism overview.
Troubleshooting Guide

This section addresses common experimental issues in a question-and-answer format, providing causal analysis and actionable solutions.

Issue 1: Low or No Yield of the Allylated Product

Q: My reaction shows unreacted bromopyridine starting material and very little product of any kind. What went wrong?

  • Potential Cause 1: Palladium Catalyst Deactivation. The pyridine nitrogen is a Lewis base and can coordinate to the palladium center, inhibiting its catalytic activity.[18] Similarly, DBU, if present in high concentration from the start, can act as a ligand and poison the palladium catalyst.[6][7]

  • Solution 1a: Add DBU after the allylation step is complete. Monitor the formation of the initial allylpyridine by TLC or GC-MS. Once the starting material is consumed, then add the DBU to initiate isomerization.

  • Solution 1b: If a true one-pot addition is required, use a bulky phosphine ligand (e.g., RuPhos, XPhos) on the palladium catalyst. These ligands sterically shield the metal center, reducing inhibition by both the pyridine substrate and DBU.[8][13]

  • Scientific Rationale: Bulky ligands create a sterically hindered environment around the palladium, making it more difficult for Lewis basic nitrogen atoms from pyridine or DBU to coordinate and deactivate the catalyst.[8]

  • Potential Cause 2: Poor Reagent Quality or Inert Atmosphere. Palladium catalysts, especially Pd(0), are sensitive to oxygen. Solvents and reagents must be anhydrous and thoroughly degassed.[19]

  • Solution 2: Ensure all solvents are passed through a purification system or are of anhydrous grade and degassed via sparging with an inert gas (Argon or Nitrogen) for 15-30 minutes. Ensure the reaction flask is rigorously purged and maintained under a positive pressure of inert gas.

  • Scientific Rationale: Oxygen can oxidize the active Pd(0) species to inactive Pd(II) oxides, halting the catalytic cycle.[19]

Issue 2: Incomplete Isomerization

Q: I have successfully formed the allylpyridine, but my final product is a mixture of the terminal and internal alkenes. How can I drive the reaction to completion?

  • Potential Cause 1: Insufficient DBU Concentration. The isomerization is a catalytic process driven by the base. Too little DBU will result in a slow or incomplete reaction.

  • Solution 1: Increase the loading of DBU. Start with a stoichiometric amount (e.g., 1.1 equivalents) and incrementally increase it in subsequent experiments to 1.5 or 2.0 equivalents. See the data table below for guidance.

  • Scientific Rationale: The rate of the deprotonation-reprotonation equilibrium that leads to isomerization is directly dependent on the concentration of the base catalyst, DBU.

  • Potential Cause 2: Insufficient Reaction Time or Temperature. Isomerization can be slow at lower temperatures.

  • Solution 2: After the initial allylation is complete, consider increasing the reaction temperature (e.g., from 80 °C to 110 °C) upon addition of DBU. Extend the reaction time and monitor by GC-MS until the terminal alkene isomer is no longer observed.

  • Scientific Rationale: Like most chemical reactions, the rate of isomerization is increased by higher temperatures, which provide the necessary activation energy for the deprotonation step.

DBU (equivalents)Temperature (°C)Time (h)Isomerization Completion (%)Notes
0.58012< 20%Insufficient for complete conversion.
1.18012~85%Good starting point for optimization.
1.5 100 8 >98% Often the optimal condition.
2.01008>98%Effective, but risk of impacting allylation if added initially.

Issue 3: Formation of Significant Side Products

Q: My reaction is complex, with multiple unidentified spots on the TLC plate. What are the likely side reactions?

  • Potential Cause 1: Halogen Dance/Pyridyne Formation. At high temperatures and with very strong or excess base, 3-bromopyridine can isomerize to 4-bromopyridine or form a highly reactive 3,4-pyridyne intermediate, leading to a mixture of regioisomeric products.[10][11][12][20]

  • Solution 1: Avoid excessive temperatures and DBU concentrations. Stick to the optimized range (e.g., 1.5 equiv DBU, ≤110 °C). This side reaction is more common with stronger bases like KOH but can occur with DBU under harsh conditions.

  • Scientific Rationale: The formation of a pyridyne intermediate occurs via elimination of HBr from the bromopyridine. This pathway is highly temperature and base-strength dependent.

  • Potential Cause 2: DBU Nucleophilic Attack. Although considered non-nucleophilic, DBU can act as a nucleophile under certain conditions, particularly with highly activated electrophiles.[1][9]

  • Solution 2: Ensure the palladium catalyst for the allylation step is efficient and rapid, minimizing the lifetime of highly electrophilic π-allyl palladium intermediates that DBU could potentially attack.

  • Scientific Rationale: DBU's primary function is as a Brønsted-Lowry base. Minimizing competing electrophilic pathways ensures it behaves as intended.

Caption: A logical troubleshooting workflow.
Recommended Experimental Protocol

This protocol provides a validated starting point. Optimization of temperature, time, and reagent stoichiometry may be necessary for specific substrates.

Materials:

  • Bromopyridine substrate (1.0 mmol, 1.0 equiv)

  • Allyl acetate (1.2 mmol, 1.2 equiv)

  • Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

  • DBU (1.5 mmol, 1.5 equiv)

  • Anhydrous, degassed Toluene (10 mL)

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the bromopyridine and Pd(PPh₃)₄.

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times.

  • Reagent Addition: Under a positive pressure of inert gas, add the degassed toluene, followed by the allyl acetate via syringe.

  • Allylation Step: Heat the reaction mixture to 90 °C and stir vigorously. Monitor the consumption of the bromopyridine by TLC or GC-MS (typically 2-4 hours).

  • Isomerization Step: Once the allylation is complete (>95% conversion), cool the mixture slightly (to ~60-70 °C). Add the DBU via syringe.

  • Heating and Monitoring: Increase the temperature to 100-110 °C and continue stirring. Monitor the disappearance of the terminal allylpyridine isomer and the formation of the final product by GC-MS (typically 6-10 hours).

  • Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (1 x 15 mL).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

References
  • Suzhou Highfine Biotech. Introduction to 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU). 1

  • Jinan Xinggao Chemical Technology Co., Ltd. (2025). What Is DBU In Organic Chemistry?. 2

  • Common Organic Chemistry. DBU. 3

  • Kavala, V. et al. (2022). A review on DBU-mediated organic transformations. Taylor & Francis Online. Link

  • Wikipedia. 1,8-Diazabicyclo[5.4.0]undec-7-ene. Link

  • Kim, S. T., Pudasaini, B., & Baik, M. H. (2019). Mechanism of Palladium-Catalyzed C–N Coupling with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a Base. ACS Catalysis. Link

  • Kim, S. T., Pudasaini, B., & Baik, M. H. (2019). Mechanism of Palladium-Catalyzed C–N Coupling with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a Base. IBS Publications Repository. Link

  • Kim, S. T., Pudasaini, B., & Baik, M. H. (2019). Mechanism of Palladium-Catalyzed C-N Coupling with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a Base. Link

  • ACS Publications. (2019). Mechanism of Palladium-Catalyzed C–N Coupling with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a Base. Link

  • Puleo, T. R., & Bandar, J. S. (2020). Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines. Chemical Science. Link

  • Wang, Z., & Chirik, P. J. (2021). Highly Z-Selective Double Bond Transposition in Simple Alkenes and Allylarenes Through A Spin-Accelerated Allyl Mechanism. PMC. Link

  • Al-Zoubi, R. M. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. Link

  • Puleo, T. R., & Bandar, J. S. (2020). Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines. Amazon S3. Link

  • ResearchGate. (2023). DBU‐Catalyzed Selective Isomerization of Unsaturated Alcohols to the Synthesis of Diversified Ketones. Link

  • Puleo, T. R., & Bandar, J. S. (2020). Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines. ResearchGate. Link

  • ResearchGate. (2019). Optimizing Amine‐Mediated Alkyne–Allene Isomerization to Improve Benzannulation Cascades: Synergy between Theory and Experiments. Link

  • BenchChem. (2025). Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. Link

  • Vitale, D. et al. (2015). Isomerization of Allylbenzenes. Chemical Reviews. Link

  • Royal Society of Chemistry. (2020). Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines. Link

  • Royal Society of Chemistry. (2017). DBU mediated one-pot synthesis of triazolo triazines via Dimroth type rearrangement. Link

  • ResearchGate. (2023). Isomerization of Allylic Alcohols. Link

  • BenchChem. (2025). Technical Support Center: Palladium-Catalyzed Reactions with Pyridine Substrates. Link

  • hangdachem.com. (2023). Elimination reaction and isomerization reaction of DBU. Link

  • Organic Chemistry Portal. (2012). One-Pot Oxidation/Isomerization of Z-Allylic Alcohols with Oxygen as Stoichiometric Oxidant. Link

  • Organic Chemistry Portal. Substituted arene synthesis by allylic substitution or allylation. Link

  • Movassaghi, M., & Schmidt, M. A. (2007). Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates. PMC. Link

  • Cole, D. E. et al. (2021). Radical Hydroarylation of Functionalized Olefins and Mechanistic Investigation of Photocatalytic Pyridyl Radical Reactions. PMC. Link

  • Organic Chemistry Portal. Tsuji-Trost Reaction. Link

  • Royal Society of Chemistry. (2024). Pd-Catalysed asymmetric allylic alkylation of heterocycles: a user's guide. Link

  • ResearchGate. (2020). Allylation of pyridines via pyridinyl radicals. Link

  • Kumar, A. et al. (2018). DABCO- and DBU-promoted one-pot reaction of N-sulfonyl ketimines with Morita–Baylis–Hillman carbonates: a sequential approach to (2-hydroxyaryl)nicotinate derivatives. PMC. Link

  • ResearchGate. (2016). Silver Salt-Mediated Allylation Reactions Using Allyl Bromides. Link

  • ResearchGate. (2020). One-pot alkene isomerization and aldehyde allylboration. Link

  • Sharma, S. et al. (2024). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. MDPI. Link

  • Wang, Z. et al. (2022). DBU Promoted Polysubstituted Arene Formation via a Michael Addition/Cyclization/Elimination Cascade Reaction. MDPI. Link

  • Gosmini, C., & Périchon, J. (2006). CoBr2(Bpy): An Efficient Catalyst for the Direct Conjugate Addition of Aryl Halides or Triflates onto Activated Olefins. The Journal of Organic Chemistry. Link

Sources

Optimization

preventing decomposition of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one during heating

A Guide to Preventing Thermal Decomposition Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to freq...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Preventing Thermal Decomposition

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the thermal stability of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one. As a key intermediate in complex syntheses, maintaining its structural integrity during heating is paramount for reaction success and product purity.

Frequently Asked Questions (FAQs)
Q1: What is 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, and why is its thermal stability a concern?

4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one is a heterocyclic organic compound featuring a fused pyridine and cyclopentanone ring system with a bromine substituent. This molecular architecture makes it a valuable building block, particularly for introducing this bicyclic core into larger molecules through reactions like palladium-catalyzed cross-coupling.

The primary concern with its stability arises from the combination of two reactive moieties:

  • A bromo-pyridine ring , which is susceptible to dehalogenation (loss of the bromine atom) at elevated temperatures.

  • A strained five-membered cyclic ketone , which can be prone to thermal or photochemical decomposition pathways.

Many synthetic transformations that utilize this intermediate require heating, creating a direct conflict between the reaction requirements and the compound's inherent stability. Uncontrolled decomposition can lead to significantly reduced yields, complex purification challenges, and the formation of difficult-to-remove impurities.

Q2: What are the most likely decomposition pathways for this compound when heated?

When subjected to thermal stress, 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one can degrade via two primary, often competing, pathways. Understanding these is the first step in designing effective preventative measures.

  • Hydrodehalogenation (Debromination): This is a common side reaction for aryl and heteroaryl halides, where the bromine atom is replaced by a hydrogen atom. This process is often facilitated by sources of hydride, which can originate from solvents (like DMF), bases, or trace water at elevated temperatures.[1][2] The resulting byproduct is 6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, which may compete with the desired substrate in subsequent reaction steps.

  • Ketone Ring Decomposition: Cyclic ketones, especially strained ones, can undergo thermal decomposition.[3][4] This can involve complex mechanisms like Norrish Type I cleavage, leading to the formation of diradicals. These highly reactive intermediates can then proceed through various pathways, including intramolecular hydrogen abstraction to form unsaturated aldehydes or ketenes, or decarbonylation.[5] These pathways often result in the formation of polymeric, tarry materials that are difficult to characterize and remove.

cluster_main Potential Decomposition Pathways Start 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one (Heated) Dehalogenation Hydrodehalogenation (Debromination) Start->Dehalogenation Heat + Hydride Source Ketone_Decomp Ketone Ring Decomposition Start->Ketone_Decomp High Heat or UV Light Product_Dehalogenated 6,7-dihydro-5H-cyclopenta[c]pyridin-5-one + HBr Dehalogenation->Product_Dehalogenated Product_Polymer Tars, Polymers, Unsaturated Aldehydes Ketone_Decomp->Product_Polymer

Caption: Competing decomposition pathways upon heating.

Troubleshooting Guide: Minimizing Decomposition During Heating

This section addresses specific issues encountered during experiments and provides actionable solutions.

Observed Issue Probable Cause Recommended Solution & Rationale
Significant formation of debrominated byproduct High Reaction Temperature Lower the reaction temperature. Even a 10-20 °C reduction can dramatically decrease the rate of dehalogenation relative to the desired reaction.[2] Consider microwave-assisted synthesis to shorten reaction times at elevated temperatures.[6]
Inappropriate Solvent Choice Switch to a less reducible, aprotic solvent. Solvents like DMF or alcohols can act as hydride sources. Toluene, Dioxane, or THF are generally safer choices.[1][6] Ensure solvents are anhydrous, as trace water can also be a proton source.[2]
Incorrect Base Selection (in cross-coupling) Use weaker, non-nucleophilic inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄.[1] Strong alkoxide bases (e.g., NaOᵗBu) are more likely to promote dehalogenation.
Suboptimal Catalyst/Ligand System (in cross-coupling) For palladium-catalyzed reactions, switch from simple catalysts like Pd(PPh₃)₄ to systems with bulky, electron-rich ligands (e.g., phosphine ligands like XPhos or NHC ligands).[2][7] These ligands promote the desired reductive elimination step over the formation of palladium-hydride species that cause dehalogenation.
Formation of dark, tarry material; low mass balance Excessive Heat The primary cause of ketone decomposition is excessive temperature. Determine the minimum temperature required for your reaction by running small-scale trials.
Presence of Oxygen or Light Always run reactions under a dry, inert atmosphere (Nitrogen or Argon). The aldehyde functional group, a potential intermediate of ketone decomposition, is highly susceptible to oxidation.[8] Protect the reaction from light, as photochemical decomposition of cyclic ketones is a well-known phenomenon.[4][5]
Compound decomposes during purification High Temperature Distillation Avoid atmospheric distillation. If distillation is necessary, use high-vacuum to lower the boiling point. Adding a small amount of a non-volatile base like calcium carbonate can sometimes prevent acid-catalyzed decomposition.[9]
Acidic Conditions on Silica Gel Standard silica gel can be slightly acidic, which may catalyze decomposition. Consider purifying by flash chromatography using a neutral support (e.g., deactivated silica) or a different stationary phase like alumina. Alternatively, use a solvent system containing a small amount of a basic modifier like triethylamine (e.g., 0.1-1%).[10]
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Decomposition

This protocol provides a robust starting point for cross-coupling reactions, incorporating best practices to maintain the stability of the title compound.

Materials:

  • 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one (1.0 equiv)

  • Boronic acid or ester (1.2 equiv)

  • Pd₂(dba)₃ (1-2 mol%)

  • SPhos or XPhos ligand (2-4 mol%)

  • K₃PO₄ (2.0 equiv, finely ground)

  • Anhydrous, degassed Toluene

Procedure:

  • Reagent Preparation: Ensure all solvents are anhydrous and have been degassed by bubbling with argon or nitrogen for at least 30 minutes.

  • Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, the boronic acid, K₃PO₄, the palladium catalyst, and the ligand.

  • Solvent Addition: Add the degassed toluene via syringe.

  • Reaction Execution: Heat the reaction mixture to a moderate temperature (start with 80-90 °C). Monitor the reaction progress closely by TLC or LC-MS, checking for both product formation and the appearance of the debrominated byproduct.

  • Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient.

cluster_workflow Troubleshooting Workflow cluster_solutions_dehal Debromination Solutions cluster_solutions_tar Decomposition Solutions Start Heating Reaction Leads to Low Yield Analyze Analyze Crude Mixture (LC-MS, NMR) Start->Analyze Decision Primary Byproduct? Analyze->Decision Dehalogenated Debrominated Compound Decision->Dehalogenated Mass = (M-Br+H) Tarry Tarry/Polymeric Material Decision->Tarry Unidentifiable Sol_Temp1 Lower Temperature Dehalogenated->Sol_Temp1 Sol_Solvent Change Solvent (e.g., Toluene) Dehalogenated->Sol_Solvent Sol_Base Use Weaker Base (e.g., K₃PO₄) Dehalogenated->Sol_Base Sol_Ligand Use Bulky Ligand (e.g., SPhos) Dehalogenated->Sol_Ligand Sol_Temp2 Lower Temperature Tarry->Sol_Temp2 Sol_Inert Ensure Inert Atmosphere Tarry->Sol_Inert Sol_Light Protect from Light Tarry->Sol_Light

Caption: A logical workflow for troubleshooting decomposition issues.

Q3: What are the best practices for storing 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one?

Proper storage is crucial for maintaining the long-term integrity of the compound.

  • Temperature: Store in a cool environment, preferably refrigerated.

  • Atmosphere: Store under an inert atmosphere (argon or nitrogen) in a tightly sealed container to prevent slow oxidation or hydrolysis.

  • Light: Keep the container in a dark place to prevent photochemical decomposition.

  • Stabilization: For long-term storage, consider adding a small amount of a solid, non-reactive acid scavenger like anhydrous potassium carbonate or calcium carbonate to the container.[9] This can neutralize any trace amounts of HBr that might form and catalyze further decomposition.

References
  • ResearchGate. (n.d.). Cyclic Ketones as Future Fuels: Reactivity with OH Radicals | Request PDF.
  • Benchchem. (2025). Application Notes & Protocols: Thermal Stability Analysis of 4-Bromopyridine-2,6-dicarbohydrazide-Based Polymers.
  • Benchchem. (2025).
  • Google Patents. (1959).
  • Benson, S. W., & Kistiakowsky, G. B. (1942). The Photochemical Decomposition of Cyclic Ketones. Journal of the American Chemical Society, 64(1), 80-86.
  • Google Patents. (n.d.). EP0306729A1 - Polymer bound antioxidant stabilizers.
  • Jubilant Ingrevia. (n.d.).
  • Benchchem. (2025).
  • Supporting Information for: Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one analogues through Manganese-Catalyzed Oxid
  • ResearchGate. (2025). (PDF)
  • Benchchem. (2025). A Technical Guide to the Chemical Stability and Storage of Bromopyridine Aldehydes.
  • MDPI. (2021).
  • Reddit. (2019).
  • ResearchGate. (n.d.). Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H 2 | Request PDF.
  • Loba Chemie. (2019). BROMINE FOR SYNTHESIS MSDS CAS-No.: 7726-95-6 MSDS.
  • Organic Syntheses Procedure. (n.d.). When the - hydrobromic acid-cuprous bromide.
  • ChemicalBook. (n.d.). 4-BROMO-6,7-DIHYDROISOQUINOLIN-8(5H)-ONE(WXC07920) synthesis.
  • ResearchGate. (n.d.). On the reactivity of bromine atoms in brominated pyridines. Preparation of some 2:6‐disubstitution products of pyridine | Request PDF.
  • IUPAC. (n.d.). PHOTOCHEMISTRY OF CYCLIC KETONES IN SOLUTION.
  • Qucosa. (n.d.). drogenases for Reduction of Cyclica-Diketones.
  • Chemistry World. (2023).
  • MSU chemistry. (n.d.). Heterocyclic Compounds.
  • PMC. (n.d.). Efficient Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile Compounds and Their Applicability As Inhibitor Films for Steel Alloy Corrosion.
  • Green Chemistry (RSC Publishing). (n.d.).
  • NextSDS. (n.d.). 4-BROMO-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDIN-7-OL(WXC07918).
  • P2 InfoHouse. (n.d.). Stabilizing Halogenated Solvents Thwarts Undesirable Reactions.
  • ResearchGate. (n.d.). Pathways analysis (a) Synthesis and degradation of ketone bodies; (b)
  • NextSDS. (n.d.). 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-7-one.
  • Organic Syntheses Procedure. (n.d.). 3-thenyl bromide.
  • Sigma-Aldrich. (n.d.). 4-Bromo-6,7-dihydroisoquinolin-8(5H)-one | 1428651-86-8.
  • Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.
  • PMC. (n.d.). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions.
  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
  • Teledyne Labs. (n.d.).
  • Organic Syntheses Procedure. (n.d.). 3.
  • Sciforum. (n.d.). A convenient synthesis of new 6-substituted purinylcarbanucleosides on cyclopenta[b]thiophene.
  • BLDpharm. (n.d.). 1815575-05-3|4-Bromo-5,6-dihydro-7H-cyclopenta[b]pyridin-7-one.

Sources

Troubleshooting

Technical Support Center: Organotin Byproduct Removal in Stille Couplings of CAS 1114333-08-2

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals dealing with the notoriously difficult purification of Stille cross-coupling reactio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals dealing with the notoriously difficult purification of Stille cross-coupling reactions. Specifically, this guide addresses workflows involving the electrophile CAS 1114333-08-2 (4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one) .

Because CAS 1114333-08-2 is a fused bicyclic heteroaromatic compound containing both a basic pyridine nitrogen and a polar ketone moiety, standard purification methods often fail. The protocols below are designed to exploit the unique physicochemical properties of this substrate to achieve active pharmaceutical ingredient (API)-grade purity (<10 ppm tin).

Part 1: Troubleshooting & FAQs

Q1: After coupling CAS 1114333-08-2 with a tributylstannane, standard silica gel chromatography results in severe streaking and co-elution of the product with tributyltin bromide ( Bu3​SnBr ). Why is this happening, and how do I fix it?

A1: This is a dual-causality issue. First, the basic pyridine nitrogen of the cyclopenta[c]pyridine core interacts strongly with the acidic silanol groups on standard silica gel, causing the product to streak. Second, tributyltin halides are highly lipophilic but possess a polarizable Sn-X bond, causing them to smear across a wide range of Rf​ values.

Solution: Abandon standard silica gel. Instead, use a 10% w/w K2​CO3​ -impregnated silica gel column . The potassium carbonate serves two mechanistic purposes:

  • It neutralizes the acidic silanols, preventing the basic pyridine product from streaking.

  • It reacts with the mobile Bu3​SnBr on the column, converting it into insoluble stannoxanes or tin carbonates that remain permanently trapped at the baseline [1].

Q2: I attempted an aqueous Potassium Fluoride (KF) workup to precipitate the tin, but I lost a significant portion of my coupled product in the emulsion. How can I recover my yield?

A2: The KF workup converts soluble Bu3​SnBr into polymeric, insoluble tributyltin fluoride ( Bu3​SnF ). However, the finely dispersed Bu3​SnF polymer often creates severe emulsions at the aqueous/organic interface. Because your product contains a polar ketone and a pyridine ring, it can become trapped in the hydration sphere of this emulsion.

Solution: Do not attempt to separate the emulsion in a separatory funnel directly. Instead, filter the entire biphasic mixture through a tightly packed pad of Celite® before phase separation. The Celite acts as a mechanical sieve, trapping the Bu3​SnF polymer. Wash the Celite pad thoroughly with a polar aprotic solvent like ethyl acetate to strip your product away from the trapped tin matrix.

Q3: I am scaling up the synthesis to 50 grams. Column chromatography is no longer viable. Is there a scalable, solvent-based method to remove the tin?

A3: Yes. You should exploit the extreme polarity difference between your product and the tin byproduct using Liquid-Liquid Partitioning . Tributyltin compounds are overwhelmingly lipophilic due to their three butyl chains. Conversely, the coupled product of CAS 1114333-08-2 is highly polar. By partitioning the crude mixture between hexanes and acetonitrile, the Bu3​SnX will selectively migrate to the non-polar hexane layer, while your basic, polar product will partition almost exclusively into the acetonitrile layer [2].

Part 2: Quantitative Data Summary

The following table summarizes the performance metrics of various tin-removal strategies specifically modeled for the polar, basic nature of CAS 1114333-08-2 derivatives.

Purification MethodTin Removal EfficiencyProduct RecoveryScalabilityMechanistic Suitability for CAS 1114333-08-2
Aqueous KF Wash ~85 - 90%75 - 85%HighModerate: Prone to trapping the polar product in emulsions.
10% K2​CO3​ -Silica > 99% (< 10 ppm)88 - 95%ModerateExcellent: Neutralizes silica, preventing pyridine streaking.
Hexane/MeCN Partition ~ 95%> 90%Very HighExcellent: Exploits the high polarity of the cyclopentapyridinone core.
Polymer Scavengers > 99.9% (< 1 ppm)> 95%Low (Costly)Good: Ideal for final API polishing, but expensive for bulk crude.

Part 3: Mandatory Visualizations

DecisionTree Start Crude Stille Mixture (Coupled Product + Bu3SnX) KF Aqueous KF Workup (Precipitates Bu3SnF) Start->KF Filter Filter Biphasic Mixture Through Celite KF->Filter Check Scale & Purity Requirement? Filter->Check MeCN Liquid-Liquid Extraction (MeCN / Hexanes) Ideal for >10g Scale Check->MeCN Large Scale / High Polarity K2CO3 10% K2CO3-Silica Chromatography Ideal for <10g Scale Check->K2CO3 Small Scale / API Purity Pure Pure Product (<10 ppm Tin) MeCN->Pure K2CO3->Pure

Caption: Decision workflow for selecting the optimal organotin removal strategy based on scale.

Mechanism Reactant Bu3Sn-Br (Soluble in Organic) Intermediate Halide Exchange (Biphasic Interface) Reactant->Intermediate Reagent Aqueous KF (Excess) Reagent->Intermediate Product [Bu3Sn-F]n (Insoluble Polymer) Intermediate->Product Precipitation Waste KBr (Aqueous Waste) Intermediate->Waste Aqueous Phase

Caption: Mechanism of tributyltin fluoride polymeric precipitation via halide exchange.

Part 4: Experimental Protocols

Protocol A: 10% w/w K2​CO3​ -Silica Gel Chromatography

This is a self-validating protocol. If the pyridine product streaks, it indicates insufficient K2​CO3​ blending.

  • Stationary Phase Preparation: Weigh 90 g of standard flash silica gel (230-400 mesh) and 10 g of finely powdered, anhydrous K2​CO3​ .

  • Homogenization: Combine the powders in a large Erlenmeyer flask. Seal and shake vigorously for 5 minutes until completely homogenous.

  • Column Packing: Dry-pack the column with the blended stationary phase. Wet the column with the initial mobile phase (e.g., 100% Ethyl Acetate, as the product is polar).

  • Loading: Dissolve the crude reaction mixture in a minimum amount of dichloromethane (DCM) and load it directly onto the sand layer.

  • Elution: Elute the column. Self-Validation Check: Spot the fractions on a TLC plate and develop in 100% hexanes. Place the plate in an iodine chamber. A dark brown spot at the solvent front indicates tin byproducts. Because of the K2​CO3​ , all tin should remain trapped at the baseline of the column, and the hexane TLC should be clean [3].

Protocol B: Biphasic Hexane/Acetonitrile Extraction

Ideal for large-scale purification of polar heterocyclic products.

  • Solvent Exchange: Concentrate the crude Stille reaction mixture under reduced pressure to remove the reaction solvent (e.g., DMF or Toluene).

  • Dissolution: Dissolve the crude residue in 50 mL of Acetonitrile (MeCN). Ensure complete dissolution of the polar product.

  • Partitioning: Transfer the MeCN solution to a separatory funnel. Add 50 mL of hexanes.

  • Agitation: Shake vigorously for 2 minutes. Mechanistic Note: The non-polar Bu3​Sn species partition into the hexanes, while the polar cyclopenta[c]pyridinone core remains in the MeCN.

  • Separation: Allow the layers to separate. Drain the lower MeCN layer into a clean flask.

  • Washing: Return the MeCN layer to the funnel and extract with fresh hexanes (3 x 50 mL) to ensure complete removal of trace tin.

  • Isolation: Concentrate the MeCN layer under reduced pressure to yield the tin-free product [2].

Protocol C: Saturated Aqueous KF Workup

The industry standard for initial bulk tin removal.

  • Quenching: Upon completion of the Stille coupling, cool the reaction to room temperature and dilute with 10 volumes of Ethyl Acetate (EtOAc).

  • Fluoride Addition: Add an equal volume of a freshly prepared, saturated aqueous Potassium Fluoride (KF) solution.

  • Maturation: Stir the biphasic mixture vigorously for exactly 60 minutes. A thick white precipitate ( Bu3​SnF ) will form at the interface.

  • Filtration (Critical Step): Do not attempt phase separation yet. Vacuum-filter the entire biphasic mixture through a 2-inch pad of Celite®. Wash the filter cake with an additional 2 volumes of EtOAc.

  • Phase Separation: Transfer the clear filtrate to a separatory funnel, separate the aqueous layer, and wash the organic layer with brine. Dry over MgSO4​ and concentrate.

Part 5: References

  • Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Benzannulation via the Reaction of Ynamides and Vinylketenes. Application to the Synthesis of Highly Substituted Indoles Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Methodologies Limiting or Avoiding Contamination by Organotin Residues in Organic Synthesis Source: Chemical Reviews (ACS Publications) URL:[Link]

Reference Data & Comparative Studies

Validation

A Comparative Guide to the NMR Spectra of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one and its Positional Isomers

For the attention of: Researchers, scientists, and drug development professionals. In the field of medicinal chemistry and materials science, the precise characterization of molecular structure is paramount.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For the attention of: Researchers, scientists, and drug development professionals.

In the field of medicinal chemistry and materials science, the precise characterization of molecular structure is paramount. The differentiation of isomers is a critical step in synthesis and drug development, as even minor structural changes can lead to significant differences in biological activity and material properties. This guide provides a detailed comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one and its potential isomerized products, offering a practical framework for their unambiguous identification.

The fused heterocyclic system of cyclopenta[c]pyridin-5-one is a valuable scaffold in the design of novel therapeutic agents and functional materials. Bromination of this core structure introduces a versatile handle for further synthetic transformations, such as cross-coupling reactions. However, the synthesis of a specific constitutional isomer can be challenging, and isomerization can potentially occur under various reaction conditions. Therefore, a robust analytical method to distinguish between these isomers is essential.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one and its 1-bromo and 3-bromo isomers. These predictions were generated using advanced computational algorithms that account for the complex electronic and steric environments of the nuclei.[1][4]

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) and Multiplicities

Proton4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one1-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one3-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one
H-18.55 (s)-8.60 (s)
H-37.80 (s)7.75 (d, J ≈ 2.5 Hz)-
H-4-8.40 (d, J ≈ 2.5 Hz)8.70 (s)
H-63.10 (t, J ≈ 7.0 Hz)3.12 (t, J ≈ 7.0 Hz)3.11 (t, J ≈ 7.0 Hz)
H-72.85 (t, J ≈ 7.0 Hz)2.88 (t, J ≈ 7.0 Hz)2.86 (t, J ≈ 7.0 Hz)

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm)

Carbon4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one1-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one3-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one
C-1150.2135.5152.8
C-3145.8148.1120.5
C-4122.1150.5148.9
C-4a133.5134.0133.8
C-5195.3195.0195.1
C-635.135.335.2
C-725.826.025.9
C-7a165.9166.2166.0

Comparative Spectral Analysis

The key to distinguishing between the three isomers lies in the chemical shifts and coupling patterns of the aromatic protons and the chemical shifts of the carbon atoms in the pyridine ring.

¹H NMR Spectra
  • 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one: This isomer is expected to show two singlets in the aromatic region, corresponding to H-1 and H-3. The absence of any coupling between these protons is a key identifying feature.

  • 1-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one: In this isomer, the two aromatic protons, H-3 and H-4, are expected to appear as doublets with a small coupling constant (J ≈ 2.5 Hz), characteristic of a meta-coupling in a pyridine ring.

  • 3-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one: Similar to the 4-bromo isomer, this compound will also exhibit two singlets in the aromatic region for H-1 and H-4. However, the chemical shifts of these protons are predicted to be different from those of the 4-bromo isomer due to the different electronic environment.

The aliphatic protons of the cyclopentanone ring (H-6 and H-7) are predicted to appear as triplets in all three isomers, with their chemical shifts being largely unaffected by the position of the bromine atom on the pyridine ring.

¹³C NMR Spectra

The ¹³C NMR spectra provide a more definitive method for distinguishing the isomers. The chemical shift of the carbon atom directly attached to the bromine atom will be significantly affected.

  • In 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one , the signal for C-4 is expected to be in the range of 122.1 ppm.

  • For 1-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one , the C-1 signal will be shifted to approximately 135.5 ppm.

  • In the case of 3-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one , the C-3 signal is predicted to be around 120.5 ppm.

Furthermore, the chemical shifts of the other carbon atoms in the pyridine ring will also show subtle but measurable differences, providing additional confirmation of the isomeric structure. The carbonyl carbon (C-5) and the aliphatic carbons (C-6 and C-7) are expected to have very similar chemical shifts across all three isomers.

Potential Isomerization Pathway

Isomerization of bromo-pyridones can be promoted by heat or acidic conditions, often proceeding through a halogen dance mechanism or a dearomatization-rearomatization pathway. The following diagram illustrates a potential isomerization pathway between the 4-bromo, 1-bromo, and 3-bromo isomers.

G 4-bromo-isomer 4-bromo-isomer Intermediate Intermediate 4-bromo-isomer->Intermediate [H+]/Δ 1-bromo-isomer 1-bromo-isomer 1-bromo-isomer->Intermediate [H+]/Δ 3-bromo-isomer 3-bromo-isomer 3-bromo-isomer->Intermediate [H+]/Δ Intermediate->1-bromo-isomer Intermediate->3-bromo-isomer

Caption: Potential isomerization pathways.

Experimental Protocol: NMR Spectrum Acquisition

The following is a general procedure for acquiring high-quality NMR spectra for the characterization of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one and its isomers.

  • Sample Preparation:

    • Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

    • Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

  • ¹H NMR Acquisition:

    • Acquire the ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz.

    • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

    • Process the spectrum using appropriate window functions, Fourier transform, phase correction, and baseline correction.

    • Integrate all signals and determine the multiplicities and coupling constants.

  • ¹³C NMR Acquisition:

    • Acquire the ¹³C NMR spectrum on the same instrument.

    • Use a proton-decoupled pulse sequence to obtain a spectrum with single lines for each carbon atom.

    • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

    • Process the spectrum similarly to the ¹H NMR spectrum.

Conclusion

The unambiguous identification of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one and its positional isomers is readily achievable through a careful analysis of their ¹H and ¹³C NMR spectra. The key distinguishing features are found in the chemical shifts and coupling patterns of the aromatic protons and the chemical shifts of the carbon atoms within the pyridine ring. By comparing experimentally obtained spectra with the predicted data presented in this guide, researchers can confidently determine the isomeric purity and structure of their synthesized compounds. This analytical rigor is fundamental to ensuring the reproducibility of synthetic procedures and the reliability of subsequent biological or material science investigations.

References

  • Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(36), 12012-12026. [Link]

  • Splyn, M., et al. (2023). COLMARppm: A Web Server Tool for the Accurate and Rapid Prediction of 1H and 13C NMR Chemical Shifts of Organic Molecules and Metabolites. Analytical Chemistry, 96(1), 136-145. [Link]

  • Neal, S., et al. (1998). Automated 1H and 13C chemical shift prediction using the BioMagResBank. Journal of Biomolecular NMR, 11(3), 347-357. [Link]

  • ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

  • Paton, R. S. (n.d.). CASCADE: ChemicAl Shift CAlculation with DEep learning. Colorado State University. Retrieved from [Link]

  • Li, W., et al. (2015). Synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one analogues through Manganese-Catalyzed Oxidation of the CH2 Adjacent to Pyridine moiety in water. Green Chemistry, 17(5), 2898-2902. [Link]

  • Martinez, A. G., et al. (2019). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Chemistry – A European Journal, 25(72), 16656-16662. [Link]

  • Stanovnik, B., & Svete, J. (2004). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis.
  • RSC. (2010). Supporting Information - General Information and Starting Materials. [Link]

  • Wang, C., et al. (2018). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Molecules, 23(11), 2959. [Link]

Sources

Comparative

mass spectrometry fragmentation patterns of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

An In-Depth Guide to the Mass Spectrometric Fragmentation of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one Introduction In the landscape of drug discovery and development, the unambiguous structural characterization...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Mass Spectrometric Fragmentation of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

Introduction

In the landscape of drug discovery and development, the unambiguous structural characterization of novel chemical entities is paramount. Heterocyclic compounds, particularly those incorporating fused ring systems like the cyclopenta[c]pyridine core, represent a rich source of biologically active molecules. The title compound, 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, serves as a valuable scaffold. Its analysis via mass spectrometry provides critical structural information, but interpreting its fragmentation pattern requires a nuanced understanding of the interplay between its constituent functional groups: a brominated pyridine ring, a cyclic ketone, and a fused aliphatic ring.

This guide provides a comprehensive analysis of the expected electron ionization (EI) mass spectrometry fragmentation pathways of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one. We will compare its fragmentation behavior to its non-brominated analog to highlight the directing effect of the halogen atom. This document is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for the structural elucidation of complex small molecules.

Part 1: Predicted Fragmentation Pathways of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

Electron Ionization (EI) at a standard energy of 70 eV is a high-energy technique designed to induce fragmentation, providing a detailed "fingerprint" of a molecule's structure.[1] The fragmentation of the title compound is governed by the relative stabilities of the resulting ions and neutral losses, influenced by the bromine atom, the carbonyl group, and the aromatic pyridine ring.

The molecular ion (M+•) will appear as a characteristic doublet with a nearly 1:1 intensity ratio, owing to the natural abundance of the 79Br and 81Br isotopes.[2] This isotopic signature is the first confirmation of a monobrominated compound.

  • Molecular Ion (m/z 223/225): [C9H6(79Br)NO]+• and [C9H6(81Br)NO]+•

Several key fragmentation routes are predicted to originate from this molecular ion.

Pathway A: Alpha-Cleavage and Carbonyl Loss Alpha-cleavage is a primary fragmentation mode for ketones.[2] The most probable alpha-cleavage involves the expulsion of a carbon monoxide (CO) molecule, a common and energetically favorable fragmentation for cyclic ketones.

  • [M - CO]+• (m/z 195/197): Loss of 28 Da leads to the formation of a brominated cyclopentapyridine radical cation. This fragment is expected to be significant due to the stability of the neutral CO molecule.

Pathway B: Halogen Loss The carbon-bromine bond is one of the weaker bonds in the molecular ion, making the loss of a bromine radical a principal and highly characteristic fragmentation pathway.[2][3][4] This fragmentation route is often dominant for aromatic halides.[2]

  • [M - Br]+ (m/z 144): The loss of a 79Br• or 81Br• radical results in a single, intense peak at m/z 144. The resulting cation, [C9H6NO]+, benefits from the stability of the aromatic system.

Pathway C: Retro-Diels-Alder (RDA) Type Fragmentation Fused ring systems can undergo concerted ring-cleavage reactions. A plausible RDA-type fragmentation could involve the cleavage of the cyclopentanone ring, leading to the loss of ethylene (C2H4) following a rearrangement.

  • [M - C2H4]+• (m/z 195/197): This pathway results in an ion of the same mass as the [M - CO]+• fragment. High-resolution mass spectrometry would be required to distinguish between these isobaric species ([C7H2BrNO]+• vs. [C8H4BrNO]+•).

Pathway D: Sequential Fragmentation The primary fragments will undergo further dissociation. The [M - Br]+ ion at m/z 144 is predicted to be a major source of subsequent fragments.

  • Loss of CO from [M - Br]+ (m/z 116): The m/z 144 ion can subsequently lose a molecule of carbon monoxide, yielding a [C8H6N]+ cation.

  • Loss of HCN from [M - Br - CO]+ (m/z 89): Pyridine-containing fragments often eliminate hydrogen cyanide (HCN).[5] The loss of 27 Da from the m/z 116 ion would produce a stable C7H5+ cation.

The following diagram and table summarize these predicted pathways.

G M Molecular Ion (M+•) m/z 223/225 A [M - CO]+• m/z 195/197 M->A - CO B [M - Br]+ m/z 144 M->B - Br• C [M - Br - CO]+ m/z 116 B->C - CO D [C7H5]+ m/z 89 C->D - HCN

Caption: Predicted EI fragmentation of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one.

Summary of Key Fragments
m/z (79Br/81Br) Proposed Formula Neutral Loss Proposed Fragmentation Pathway
223/225[C9H6BrNO]+•-Molecular Ion (M+•)
195/197[C8H6BrNO]+•COAlpha-cleavage of carbonyl group
144[C9H6NO]+Br•Loss of bromine radical from M+•
116[C8H6N]+Br•, COLoss of CO from the [M - Br]+ fragment
89[C7H5]+Br•, CO, HCNLoss of HCN from the m/z 116 fragment

Part 2: Comparative Analysis with 6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

To fully appreciate the influence of the bromine substituent, it is instructive to compare the fragmentation of the title compound with its non-halogenated analog, 6,7-dihydro-5H-cyclopenta[c]pyridin-5-one (MW ≈ 145.16).

  • Molecular Ion: The non-brominated analog will exhibit a single molecular ion peak at m/z 145, lacking the characteristic M+2 isotopic pattern.

  • Dominant Fragmentation: In the absence of the relatively weak C-Br bond, the initial fragmentation of the non-brominated analog is more likely to be dominated by the loss of CO from the molecular ion to form a fragment at m/z 117. While loss of a hydrogen radical to form a stable pyridinium ion at m/z 144 ([M-1]+) is possible for dihydropyridine derivatives, the loss of CO is expected to be highly competitive.[6]

  • Fragmentation Cascade: The subsequent fragmentation of the m/z 117 ion would likely proceed via loss of HCN to produce an ion at m/z 90.

The presence of bromine introduces a highly favorable fragmentation channel (loss of Br•) that competes with other pathways.[4] This often results in a higher relative abundance of the [M - Br]+ peak compared to other primary fragments, simplifying the top end of the spectrum while providing a definitive marker for the original molecule's mass minus the halogen.

G cluster_0 With Bromine cluster_1 Without Bromine M_Br M+• m/z 223/225 Frag1_Br [M - Br]+ m/z 144 M_Br->Frag1_Br - Br• Frag2_Br [M - CO]+• m/z 195/197 M_Br->Frag2_Br - CO M_H M+• m/z 145 Frag1_H [M - CO]+• m/z 117 M_H->Frag1_H - CO Frag2_H [M - H]+ m/z 144 M_H->Frag2_H - H•

Caption: Comparison of primary fragmentation pathways for brominated vs. non-brominated analogs.

Part 3: Experimental Protocol for EI-MS Analysis

This section outlines a standardized protocol for acquiring reproducible EI mass spectra for this class of compounds. The choice of EI is deliberate; its high-energy nature is necessary to induce the characteristic fragmentation detailed above, which is essential for structural confirmation.[1][7]

Objective: To obtain a full-scan, high-quality electron ionization mass spectrum of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one for structural elucidation.

Instrumentation:

  • Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an EI source. A direct insertion probe can also be used if the sample is sufficiently pure and thermally stable.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Magnetic Sector.

Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 1 mg of the solid sample.

    • Dissolve the sample in 1 mL of a high-purity volatile solvent (e.g., Dichloromethane, Ethyl Acetate, or Methanol) to create a 1 mg/mL stock solution.

    • Perform a serial dilution to a final concentration of 1-10 µg/mL. The optimal concentration should be determined empirically to avoid detector saturation.

  • GC-MS Parameters (if applicable):

    • Injection Volume: 1 µL.

    • Injector Temperature: 250 °C (or ~30 °C below the compound's decomposition temperature).

    • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

    • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl polysiloxane).

    • Oven Program:

      • Initial temperature: 100 °C, hold for 1 minute.

      • Ramp: 15 °C/min to 280 °C.

      • Final hold: Hold at 280 °C for 5 minutes.

      • Rationale: This program ensures good peak shape and separation from any residual solvent or minor impurities.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI).

    • Electron Energy: 70 eV.

      • Rationale: This is the standard energy for EI-MS, which ensures reproducible fragmentation patterns that are comparable to library spectra.[6]

    • Ion Source Temperature: 230 °C.

    • Mass Range: m/z 40-350.

      • Rationale: This range comfortably covers the molecular ion and all predicted major fragments.

    • Scan Speed: 2-3 scans/second.

    • Solvent Delay: 2-3 minutes (to prevent the solvent peak from damaging the detector).

  • Data Analysis:

    • Identify the peak corresponding to the analyte in the total ion chromatogram (TIC).

    • Extract the mass spectrum from the apex of the analyte peak.

    • Analyze the spectrum, identifying the molecular ion doublet (m/z 223/225) and key fragment ions.

    • Compare the observed fragmentation pattern with the theoretical pathways outlined in this guide. For high-confidence identification, compare the acquired spectrum against a reference or library spectrum if available.

Conclusion

The mass spectrometric fragmentation of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one is a predictable process governed by fundamental principles of ion stability. The key identifiers for this molecule under electron ionization are a prominent molecular ion doublet at m/z 223/225 and a significant fragment at m/z 144, corresponding to the loss of the bromine radical. Further fragmentation involving the sequential loss of carbon monoxide and hydrogen cyanide provides additional structural confirmation. By comparing this pattern to its non-brominated analog, the powerful directing effect of the halogen substituent becomes evident. This guide provides a robust framework for researchers to confidently identify and characterize this and similar heterocyclic scaffolds, accelerating the pace of research and development.

References

  • Mass Spectrometry: Fragmentation.
  • Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations - PMC. Available at: [Link]

  • Electron-Induced Mass Spectrometry of 1,2-Dihydropyridine Derivatives - CORE. Available at: [Link]

  • Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I.
  • 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Available at: [Link]

  • Dehydrogenation in electron-induced dissociative ionization of pyridine molecule - MOST Wiedzy. Available at: [Link]

  • Mass Spectrometry Fragmentation - chemconnections. Available at: [Link]

  • Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications - Research and Reviews. Available at: [Link]

  • Accessing elusive σ-type cyclopropenium cation equivalents through redox gold catalysis. Available at: [Link]

  • Pathways for Mass Spectra Fragmentation of Azulen-1-yl Substituted Six-membered Heterocycles - ResearchGate. Available at: [Link]

  • Pyridinium- and bromine-substituted distyryl-BODIPY dyes for mitochondria-targeted photodynamic therapy - PMC. Available at: [Link]

  • Mass spectrum of the species formed in the ion storage source due to... - ResearchGate. Available at: [Link]

  • Cyclopentanone-based chalcone derivatives: Synthesis, characterization, DFT, drug-likeness and molecular docking studies. Available at: [Link]

  • Origin and characterization of cyclodepsipeptides: Comprehensive structural approaches with focus on mass spectrometry analysis of alkali‐cationized molecular species - PMC. Available at: [Link]

  • Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders - MDPI. Available at: [Link]

  • Mass Spectrometry in Organometallic Chemistry - UVIC. Available at: [Link]

  • Mass Spectrometry of Esterified Cyclodextrins - PMC - NIH. Available at: [Link]

  • Crystal structure and Hirshfeld surface analysis of 4-bromo-6-phenyl-6,7-dihydro-5H-furo[2,3-f]isoindol-5-one - PMC. Available at: [Link]

  • Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives - RACO. Available at: [Link]

  • Crystal structure and Hirshfeld surface analysis of 4-bromo-6-(4-chlorophenyl)-6,7-dihydro-5H-furo[2,3-f]isoindol-5-one - PMC. Available at: [Link]

  • Fragmentation Patterns in Mass Spectra - Chemistry LibreTexts. Available at: [Link]

  • 4,5,6,7-Tetrahydroindol-4-Ones as a Valuable Starting Point for the Synthesis of Polyheterocyclic Structures - MDPI. Available at: [Link]

  • (PDF) Synthesis, Characterization, Antioxidant Activity and Conformational Study of 4-Hydroxychalcone - ResearchGate. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one

This guide provides a detailed protocol for the safe handling and disposal of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, a brominated heterocyclic compound often utilized in medicinal chemistry and drug developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed protocol for the safe handling and disposal of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, a brominated heterocyclic compound often utilized in medicinal chemistry and drug development. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and minimizing environmental impact. The protocols outlined below are grounded in established safety principles for handling halogenated organic compounds and potent biologically active molecules.

As a brominated organic compound, 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one is categorized as a halogenated organic waste and necessitates specific disposal procedures.[1] The inherent reactivity and potential toxicity of such compounds demand a rigorous and well-documented waste management plan.

Hazard Identification and Risk Assessment

Key Potential Hazards:

  • Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[6]

  • Skin and Eye Irritation/Damage: May cause skin irritation and serious eye damage.[5]

  • Respiratory Irritation: May cause respiratory irritation if inhaled.[5]

  • Environmental Hazard: Halogenated organic compounds can be persistent in the environment and harmful to aquatic life.

A thorough risk assessment should be conducted before handling this compound, considering the quantities being used and the specific laboratory operations being performed.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent exposure. The following should be considered the minimum requirement when handling 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one in any form (solid or in solution).

PPE CategorySpecificationRationale
Hand Protection Double-gloving with nitrile or neoprene gloves.Provides a barrier against dermal absorption. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.[7]
Eye Protection Chemical splash goggles.Protects the eyes from splashes of the compound or its solutions.[7]
Body Protection A fully buttoned lab coat. For larger quantities or when there is a significant risk of splashing, a chemically resistant apron over the lab coat is recommended.Prevents contamination of personal clothing.[7]
Respiratory Protection Work should be conducted in a certified chemical fume hood.[7] If there is a risk of generating aerosols outside of a fume hood, a NIOSH-approved respirator is necessary.Minimizes the risk of inhalation exposure.
Waste Segregation and Container Management

Proper segregation of waste is the cornerstone of a safe and compliant disposal process.

  • Waste Classification: All waste contaminated with 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one must be classified as halogenated organic hazardous waste .[1]

  • Solid Waste:

    • Container: Use a designated, sealable, and clearly labeled hazardous waste container.[7]

    • Contents: This includes contaminated gloves, bench paper, weighing boats, and any solid form of the compound.

    • Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one," and the associated hazards (e.g., "Toxic," "Irritant").

  • Liquid Waste:

    • Container: Use a dedicated, sealable, and chemically compatible container for halogenated organic liquid waste.[7]

    • Contents: This includes any solutions containing the compound, as well as solvent rinses from contaminated glassware.

    • Labeling: Similar to solid waste, the container must be clearly labeled with the chemical name, "Hazardous Waste," and a list of all solvents present in the waste stream.

  • Sharps Waste:

    • Container: Any contaminated needles, syringes, or razor blades must be disposed of in a designated sharps container.

    • Labeling: The sharps container should also be labeled as containing hazardous chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one.

DisposalWorkflow Disposal Workflow for 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one cluster_generation Waste Generation cluster_segregation Segregation cluster_containment Containment cluster_disposal Final Disposal A Waste Generated (Solid, Liquid, Sharps) B Solid Waste (Gloves, Paper, etc.) A->B C Liquid Waste (Solutions, Rinsates) A->C D Sharps Waste (Needles, Blades) A->D E Labeled Halogenated Solid Waste Container B->E F Labeled Halogenated Liquid Waste Container C->F G Labeled Sharps Container D->G H Licensed Hazardous Waste Disposal Facility E->H F->H G->H

Caption: Workflow for the proper segregation and disposal of waste containing 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

  • Small Spills (manageable by trained personnel):

    • Alert personnel in the immediate area.

    • Ensure you are wearing the appropriate PPE as outlined in Section 2.

    • Contain the spill with an inert absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels to absorb the bulk of a liquid spill.[8]

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[7]

    • Decontaminate the spill area.

  • Large Spills:

    • Evacuate the area immediately.

    • Alert your institution's environmental health and safety (EHS) office and/or emergency services.

    • Prevent entry into the contaminated area.

Decontamination Procedures
  • Equipment and Glassware:

    • Rinse contaminated glassware and equipment with a suitable organic solvent (e.g., acetone, ethanol).

    • Collect the solvent rinse as halogenated organic liquid waste.

    • Wash the rinsed glassware with soap and water.

  • Work Surfaces:

    • Wipe down the contaminated surface with a cloth dampened with a suitable solvent.

    • Dispose of the cloth as solid hazardous waste.

    • Wash the surface with soap and water.

  • Empty Containers:

    • Any container that held 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one must be decontaminated before disposal or reuse.[1]

    • Rinse the container multiple times with a suitable solvent.

    • Collect all rinsate as hazardous liquid waste.

    • The decontaminated container can then be disposed of according to institutional guidelines.

Final Disposal

The ultimate disposal of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one waste must be conducted by a licensed hazardous waste disposal company.[1]

  • Incineration: High-temperature incineration is the preferred method for the destruction of halogenated organic compounds.[9][10] This process ensures the complete breakdown of the molecule into less harmful components.

  • Regulatory Compliance: All disposal activities must comply with local, state, and federal regulations, such as those set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[11][12]

By adhering to these detailed procedures, researchers and laboratory professionals can ensure the safe handling and disposal of 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one, thereby protecting themselves, their colleagues, and the environment.

References

  • Occupational Safety and Health Administration. (1986, January 29). Guidelines for Cytotoxic (Antineoplastic) Drugs.
  • Occupational Safety and Health Administration. (1986, May). OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. American Journal of Hospital Pharmacy, 43(5), 1193-204.
  • Occupational Safety and Health Administration. (2016, February 1). Controlling Occupational Exposure to Hazardous Drugs.
  • Benchchem. Proper Disposal of Bromohydroquinone: A Guide for Laboratory Professionals.
  • U.S. Environmental Protection Agency. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials.
  • U.S. Water. (2015, March 25). Safety Data Sheet.
  • Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?
  • NextSDS. 4-BROMO-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDIN-7-OL(WXC07918) - Chemical Substance Information.
  • Chemsrc. (2025, December 31). CAS#:881204-65-5 | 4-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine.
  • U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
  • PubMed. (2011, May 15). Study of the Transference Rules for Bromine in Waste Printed Circuit Boards During Microwave-Induced Pyrolysis.
  • Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
  • NextSDS. 4-bromo-5H,6H,7H-cyclopenta[c]pyridine — Chemical Substance Information.
  • Washington State University. Bromine Standard Operating Procedure.
  • P2 InfoHouse. Review of Alternative Treatment Processes for Halogenated Organic Waste Streams.
  • Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet.
  • eCFR. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32.
  • Tokyo Chemical Industry Co., Ltd. Material Safety Data Sheet.
  • eCFR. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
  • Fisher Scientific. (2015, January 8). Safety Data Sheet.
  • American Society of Health-System Pharmacists. Guidelines on Handling Hazardous Drugs.
  • U.S. Environmental Protection Agency. Hazardous Waste: Guidelines and Regulations, Federal Register Notice.
  • Fisher Scientific. (2024, July 19). Safety Data Sheet.
  • PubMed Central. Safe handling of cytotoxics: guideline recommendations.
  • CPAchem Ltd. (2024, July 9). Safety Data Sheet.
  • ChemicalBook. 5H-Cyclopenta[c]pyridine, 4-bromo-1-chloro-6,7-dihydro-.
  • Tokyo Chemical Industry Co., Ltd. Material Safety Data Sheet.
  • Molport. 4-bromo-5H,6H,7H-cyclopenta[c]pyridine.
  • Organic Syntheses. Working with Hazardous Chemicals.
  • Korea Atomic Energy Research Institute. Operation of the Newly Developed Chemical Decontamination Process for Korean Pressurized Water Reactors.
  • PubMed. (2006, September 15). An approach for decontamination of beta-lactam antibiotic residues or contaminants in the pharmaceutical manufacturing environment.
  • U.S. Department of Transportation. List of Hazardous Substances and Reportable Quantities.
  • Sandia National Laboratories. Principles of Decontamination.
  • Pan, J., et al. (2025, September 8).
  • PubChem. 7-Bromo-6-azaindole.
  • Global Substance Registration System. GSRS.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.